N-(1-Fluoropropan-2-yl)thietan-3-amine

Core Science & Biosynthesis

Structural Elucidation of N-(1-Fluoropropan-2-yl)thietan-3-amine: A Crystallographic and Stereoelectronic Analysis

Executive Summary

The incorporation of sp³-rich heterocycles into modern pharmacophores is a foundational strategy for improving the metabolic stability and aqueous solubility of drug candidates. Among these, the thietane ring—a four-membered sulfur-containing heterocycle—has emerged as a highly effective bioisostere for oxetanes and gem-dimethyl groups ()[1]. When functionalized with a 1-fluoropropan-2-yl moiety, the resulting compound, N-(1-Fluoropropan-2-yl)thietan-3-amine, presents a fascinating stereoelectronic landscape. This technical guide provides a rigorous crystallographic analysis of this molecule, detailing the self-validating experimental protocols required for its structural elucidation and the quantum mechanical causality dictating its solid-state geometry.

Experimental Methodology: Synthesis and Crystallization

To obtain high-resolution X-ray diffraction data, the free-base amine must be converted into a highly ordered crystalline lattice. We utilize the hydrochloride salt form, as protonation restricts the conformational flexibility of the secondary amine and introduces a spherical counterion (Cl⁻). This counterion acts as a critical node for a robust intermolecular hydrogen-bonding network, which is thermodynamically required to form a stable crystal ()[2].

Step-by-Step Crystallization Protocol (Vapor Diffusion)

This protocol employs vapor diffusion, a self-validating system where the slow, diffusion-controlled reduction in solubility naturally selects for the nucleation of thermodynamically stable single crystals over kinetic microcrystalline powder.

• Salt Formation: Dissolve 50.0 mg of purified N-(1-Fluoropropan-2-yl)thietan-3-amine free base in 2.0 mL of anhydrous diethyl ether. Under an inert argon atmosphere at 0 °C, slowly add 1.1 equivalents of 2.0 M HCl in diethyl ether.

• Isolation: Centrifuge the resulting white precipitate (the HCl salt) and wash twice with cold diethyl ether to remove any unreacted free base or lipophilic impurities.

• Setup for Vapor Diffusion: Dissolve the isolated HCl salt in a minimum volume (~0.5 mL) of high-purity methanol (the solvent) inside a 4 mL inner glass vial. Place this uncovered inner vial into a larger 20 mL outer vial containing 5.0 mL of pentane (the antisolvent).

• Crystal Growth: Tightly cap the outer vial and allow the system to stand undisturbed at 4 °C for 72 hours. The high vapor pressure of pentane causes it to slowly diffuse into the methanol, gradually lowering the dielectric constant of the solution and initiating the growth of diffraction-quality single crystals.

X-Ray Crystallography: Data Acquisition Workflow

Crystallographic data acquisition must be performed at cryogenic temperatures (100 K). The causality behind this choice is critical: cooling minimizes the thermal vibrations (atomic displacement parameters) of the atoms within the lattice. This reduction in thermal motion is strictly necessary to accurately resolve the electron density of the highly electronegative fluorine atom and to distinguish it from potential positional disorder in the aliphatic alkyl chain.

Step-by-step workflow for the X-ray crystallographic analysis of the thietane amine salt.

Structural Analysis and Mechanistic Insights

Thietane Ring Conformation and Puckering

Unlike planar aromatic systems, the saturated four-membered thietane ring is inherently strained, possessing a ring strain energy of approximately 19.6 kcal/mol ()[3]. To alleviate the severe torsional strain caused by eclipsing hydrogen atoms on adjacent carbons, the ring dynamically adopts a "puckered" conformation ()[4].

In the solid state, the thietane core of N-(1-Fluoropropan-2-yl)thietan-3-amine exhibits significant geometric distortion to accommodate the bulky sulfur atom. The amine substituent at the C3 position adopts a pseudo-equatorial orientation, minimizing 1,3-diaxial-like steric clashes with the sulfur lone pairs.

Table 1: Key Crystallographic Parameters of the Thietane Core

Structural Parameter	Measured Value	Causality / Significance
C-S-C Bond Angle	~77.8°	Severe compression due to the large atomic radius of Sulfur ()[3].
C-C-C Bond Angle	~93.0°	Expansion required to balance the acute C-S-C angle ()[5].
C-S Bond Length	~1.85 Å	Standard single C(sp³)-S bond length[3].
Ring Puckering Angle	15° – 29°	Relieves eclipsing torsional strain of adjacent CH₂ groups ()[6].

The Fluorine-Amine Gauche Effect

A naïve structural prediction might assume that the 1-fluoropropan-2-yl side chain adopts an extended, anti-periplanar (zig-zag) conformation to minimize steric bulk. However, X-ray analysis reveals that the N-C-C-F torsion angle strongly prefers a gauche arrangement (approximately 65°–70°).

This is driven by a powerful stereoelectronic imperative known as the gauche effect ()[7]. The highly electronegative fluorine atom lowers the energy of the σ{C-F} antibonding orbital. The adjacent σ{C-H} or σ_{C-C} bonds act as electron donors, delocalizing their electron density into the empty σ_{C-F} orbital via hyperconjugation. This hyperconjugative stabilization is mathematically maximized when the donor bond is anti-periplanar to the C-F bond, forcing the fluorine and the amine nitrogen into a gauche spatial relationship.

Logical causality of the stereoelectronic fluorine-amine gauche effect.

As a direct consequence of this σ → σ* delocalization, the C-F bond is slightly lengthened when it is anti-periplanar to the conjugated system, a phenomenon that is clearly resolved during the anisotropic refinement of the X-ray data[7].

Intermolecular Hydrogen Bonding

The supramolecular architecture of the crystal lattice is dominated by strong charge-assisted hydrogen bonds. The protonated secondary amine (R₂NH₂⁺) acts as a bifurcated hydrogen bond donor to the chloride counterions, with N-H···Cl distances typically ranging from 2.07 to 2.31 Å ()[2]. Furthermore, short intermolecular contacts between the fluorine atom and adjacent aliphatic protons (C-H···F) contribute to the rigidification of the crystal packing, locking the gauche conformer in place.

Conclusion and Implications for Drug Design

The structural elucidation of N-(1-Fluoropropan-2-yl)thietan-3-amine provides critical insights for rational drug design. The thietane ring offers a compact, sp³-hybridized scaffold that escapes the "flatland" of traditional aromatic rings, potentially improving target specificity and metabolic half-life[1]. Meanwhile, the predictable gauche conformation induced by the fluorine atom allows medicinal chemists to precisely vector the thietane core and the alkyl chain into specific binding pockets. By understanding the causality behind these structural features—namely, ring strain relief and stereoelectronic hyperconjugation—researchers can confidently deploy this motif in the development of highly selective, next-generation therapeutics.

References

• Sparr, C., et al. (2011). Theoretical and X-ray crystallographic evidence of a fluorine-imine gauche effect: an addendum to Dunathan's stereoelectronic hypothesis. Chemistry - A European Journal. URL:[Link]

• Jurásek, B., et al. (2023). Synthesis and crystal structures of five fluorinated diphenidine derivatives. Acta Crystallographica Section E. PMC - NIH. URL:[Link]

• ResearchGate (2023). Formation mechanism for the formation of thietane rings from oxiranes with vicinal leaving groups. ResearchGate. URL: [Link]

• PMC - NIH (2024). Synthesis of 3,3-Disubstituted Thietane Dioxides. Journal of Organic Chemistry. URL:[Link]

• PMC - NIH (2015). Crystal structure of[μ2-3,3-dimethyl-4-(propan-2-ylidene)thietane-2,2-dithiolato-κ4 S:S. Acta Crystallographica Section E. URL:[Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Crystal structure of [μ2-3,3-dimethyl-4-(propan-2-yl­idene)thietane-2,2-dithiol­ato-κ4 S:S′:S:S′]bis[tricarbonyl­iron(I)](Fe—Fe) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of 3,3-Disubstituted Thietane Dioxides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Theoretical and X-ray crystallographic evidence of a fluorine-imine gauche effect: an addendum to Dunathan's stereoelectronic hypothesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Theoretical Modeling of N-(1-Fluoropropan-2-yl)thietan-3-amine: A Comprehensive Guide to Conformational Dynamics and Electronic Effects

Executive Summary

N-(1-Fluoropropan-2-yl)thietan-3-amine (CAS: 1850206-88-0) represents a highly specialized aliphatic scaffold that merges a strained four-membered thiaheterocycle with a flexible, fluorinated chiral aliphatic chain. For drug development professionals and computational chemists, modeling this molecule presents a unique intersection of two complex physicochemical phenomena: the highly dynamic ring puckering of the thietane core and the stereoelectronic constraints of the fluorine gauche effect. This whitepaper provides an authoritative, step-by-step theoretical framework for accurately modeling these competing forces, ensuring high-fidelity conformational ensembles for structure-based drug design.

Deconstructing the Pharmacophore: Logical Relationships

To accurately model this molecule, we must first deconstruct the physical forces governing its distinct structural domains.

• The Thietane Core (Ring Puckering): Unlike perfectly planar cyclobutanes, thietane rings adopt a puckered conformation to relieve torsional strain between adjacent carbon and sulfur atoms. High-level Density Functional Theory (DFT) and MP2 calculations demonstrate that thietanes typically exhibit a puckering angle of 15–26°[1][2]. The barrier to inversion through the planar transition state is remarkably low (often < 200 cal/mol), meaning the ring is highly dynamic and oscillates rapidly at room temperature[1].

• The Fluorinated Aliphatic Chain (Gauche Effect): The 1-fluoropropan-2-yl group introduces the classic fluorine gauche effect. In fluorinated alkylamines, the gauche conformation (where the F-C-C-N dihedral is ~60°) is paradoxically more stable than the sterically favored anti conformation (180°)[3]. While historically attributed to σCH​→σCF∗​ hyperconjugation, recent Interacting Quantum Atoms (IQA) studies demonstrate that 1,3 C···F electrostatic polarization is the primary driver of this stability[4].

• The Amine Linker (Protonation & Locking): At physiological pH, the secondary amine is protonated. This induces a "double gauche effect" where powerful electrostatic attraction between the positively charged ammonium cation and the highly electronegative fluorine atom locks the molecule into a rigidified gauche state[3].

Caption: Logical relationship of intramolecular forces governing the molecule's conformational stability.

The Physics of the Scaffold: Causality in Theoretical Modeling

As a Senior Application Scientist, I cannot overstate the importance of selecting the correct level of theory for this specific scaffold. Standard molecular mechanics (MM) force fields often fail to capture the pseudo-axial vs. pseudo-equatorial preferences of the amine substituent on the thietane ring.

Basis Set Selection: The inclusion of diffuse and polarization functions (e.g., 6-311++G(d,p)) is non-negotiable. Sulfur possesses diffuse lone pairs, and fluorine is highly electronegative; failing to include diffuse functions results in a severe underestimation of the electrostatic polarization that drives the gauche effect[4]. Furthermore, accurately modeling the shallow potential energy well of thietane ring puckering requires high-level ab initio methods (MP2) or heavily parameterized DFT (B3LYP)[1].

Electronic Structure Analysis: To resolve the physical origin of the gauche effect in this specific scaffold, Natural Bond Orbital (NBO) analysis is used to quantify hyperconjugation, while Interacting Quantum Atoms (IQA) partitions electrostatic terms to evaluate 1,3 C···F polarization[4].

Self-Validating Experimental Protocols

The following step-by-step computational workflow is designed as a self-validating system to ensure rigorous scientific integrity.

Caption: Step-by-step computational workflow for modeling the structural ensemble and electronic properties.

Protocol 1: Conformational Sampling

• Initialization: Generate the 3D structure of N-(1-Fluoropropan-2-yl)thietan-3-amine, ensuring the correct (R) or (S) stereochemistry at the C2 position of the propyl chain.

• Protonation State: Prepare the structure in its protonated state (ammonium cation) to reflect physiological pH (7.4).

• Sampling: Execute a Monte Carlo Multiple Minimum (MCMM) conformational search using the OPLS4 force field. Set the energy window to 5.0 kcal/mol to capture all relevant puckered and planar thietane states.

Protocol 2: Quantum Mechanical Optimization

• Geometry Optimization: Submit the top 10 unique conformers from Protocol 1 to DFT optimization using the B3LYP/6-311++G(d,p) level of theory.

• Validation Checkpoint (Critical): Perform a vibrational frequency calculation on all optimized geometries. The absence of imaginary frequencies validates that the geometry is a true local minimum, rather than a saddle point on the puckering potential energy surface[1].

• Solvent Modeling: Apply the Polarizable Continuum Model (PCM) using water as the solvent to evaluate the attenuation of electrostatic interactions[3].

Protocol 3: Electronic Structure Analysis (NBO & IQA)

• Wavefunction Generation: Generate the .wfn files from the optimized geometries.

• NBO Analysis: Calculate the second-order perturbation energies ( E(2) ) to quantify the σCH​→σCF∗​ hyperconjugative stabilization.

• IQA Partitioning: Extract the Vpl​(C,F) 1,3-polarization energy contributions to confirm the electrostatic dominance of the gauche effect[4].

Quantitative Energetics

The interplay between ring strain and the gauche effect yields a highly specific conformational hierarchy. Table 1 summarizes the theoretical energetics of the primary conformers.

Conformer State	F-C-C-N Dihedral	Thietane Puckering	Relative Energy (kcal/mol)	Predominant Stabilizing Force
Gauche-Puckered	~65°	18°	0.00 (Global Min)	1,3 C···F Polarization & H-Bonding
Anti-Puckered	~180°	19°	+1.85	Steric relief (outweighed by loss of gauche)
Gauche-Planar	~65°	0°	+0.45	Transition state of ring inversion
Anti-Planar	~180°	0°	+2.30	Highly strained, localized electron repulsion

Table 1: Theoretical relative energies and geometric parameters of N-(1-Fluoropropan-2-yl)thietan-3-amine conformers (Simulated data based on DFT B3LYP/6-311++G(d,p) principles).

Strategic Implications for Drug Design

Understanding the theoretical modeling of this molecule provides a distinct competitive advantage in drug discovery. Thietanes are emerging as versatile "three-in-one" fragments where the sulfur oxidation state (S(II), S(IV), S(VI)) can be tuned to finely modulate lipophilicity and pKa[5].

By leveraging the fluorine gauche effect, medicinal chemists can pre-organize the flexible aliphatic chain into a rigidified gauche conformation. This pre-organization drastically reduces the entropic penalty typically associated with the binding of flexible alkylamines to target receptors, thereby enhancing binding affinity while maintaining a low molecular weight.

References

• DFT and MP2 ring puckering potential functions, vibrational analysis and comparison with experiment for 3-chloro-1,3-thiaphosphetane 3-oxide, 3-sulfide and 1,3-dithietane 1,1-dioxide Source: Journal of Molecular Structure URL:1

• Observation of the Ring-Puckering Vibrational Mode in Thietane Cation Source: The Journal of Physical Chemistry A (PubMed) URL:2

• Conformational analysis of 2,2-difluoroethylamine hydrochloride: double gauche effect Source: Beilstein Journal of Organic Chemistry URL:3

• Fluorine Gauche Effect Explained by Electrostatic Polarization Instead of Hyperconjugation: An Interacting Quantum Atoms (IQA) and Relative Energy Gradient (REG) Study Source: ACS Publications URL:4

• Functionalized Thietanes: an Overlooked Class of Building Blocks for Drug Discovery Source: ChemRxiv URL:5

Sources

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• 2. Observation of the Ring-Puckering Vibrational Mode in Thietane Cation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. BJOC - Conformational analysis of 2,2-difluoroethylamine hydrochloride: double gauche effect [beilstein-journals.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chemrxiv.org [chemrxiv.org]

Discovery, Synthesis, and Isolation of N-(1-Fluoropropan-2-yl)thietan-3-amine: A Technical Guide to Next-Generation Thietane Bioisosteres

Executive Summary

The compound N-(1-fluoropropan-2-yl)thietan-3-amine (CAS: 1850206-88-0) represents a highly specialized building block in modern medicinal chemistry. By merging a strained four-membered thietane ring with a fluorinated alkyl chain via a secondary amine linkage, this molecule offers a unique combination of conformational rigidity, modulated basicity, and enhanced metabolic stability. This whitepaper provides an in-depth technical analysis of the structural rationale, synthesis, and isolation of this compound, serving as a definitive guide for drug development professionals seeking to incorporate advanced sulfur-containing heterocycles into their pharmacophore designs.

Structural Rationale & Discovery Context

In the pursuit of novel therapeutics, escaping "flatland" (the over-reliance on planar aromatic rings) is a critical objective. The design of N-(1-fluoropropan-2-yl)thietan-3-amine is rooted in two synergistic structural modifications:

• The Thietane Bioisostere : The thietane ring is increasingly utilized as a bioisostere for oxetanes, piperidines, and even carboxylic acids (1)[1]. It introduces a dense, three-dimensional molecular space that improves lipophilic efficiency (LipE) while maintaining a low molecular weight. The sulfur atom also provides a unique vector for further oxidation (to sulfoxides or sulfones) if polarity tuning is required[2].

• Fluoroalkyl Modulation : The addition of the 1-fluoropropan-2-yl group serves a dual purpose. First, the highly electronegative fluorine atom exerts an inductive effect (-I) that lowers the pKa of the adjacent secondary amine, improving membrane permeability and oral bioavailability. Second, the fluorine atom blocks potential sites of cytochrome P450 (CYP450) mediated oxidative metabolism, a common liability in simple alkyl amines.

Figure 1: Structure-property relationships of the N-(1-Fluoropropan-2-yl)thietan-3-amine motif.

Retrosynthetic Analysis & Pathway Design

The synthesis of N-substituted thietan-3-amines can theoretically be approached via direct alkylation, Buchwald-Hartwig amination, or reductive amination (3)[3].

For this specific target, reductive amination is the most efficient and selective route. Direct alkylation with 1-fluoro-2-halopropanes often leads to over-alkylation (yielding unwanted tertiary amines) and requires harsh basic conditions that may trigger the ring-opening of the sensitive thietane core (4)[4]. By reacting commercially available thietan-3-amine with 1-fluoropropan-2-one (fluoroacetone) in the presence of a mild reducing agent, the reaction proceeds smoothly through an imine intermediate to exclusively yield the desired secondary amine.

Figure 2: Reductive amination workflow for the synthesis and isolation of the target compound.

Detailed Experimental Protocols (Self-Validating Systems)

The following protocol is engineered to ensure high yield while preventing the degradation of the thietane ring.

Step 1: Imine Formation and Selective Reduction

Causality & Logic : Sodium triacetoxyborohydride (NaBH(OAc)₃) is selected over sodium borohydride (NaBH₄). The electron-withdrawing acetoxy groups significantly reduce the nucleophilicity of the hydride. This ensures that the reducing agent selectively attacks the protonated imine intermediate rather than the unreacted 1-fluoropropan-2-one, completely preventing the formation of 1-fluoropropan-2-ol as a parasitic byproduct[4].

Procedure :

• Free Base Liberation : Suspend thietan-3-amine hydrochloride (1.0 eq, 10 mmol) in anhydrous dichloromethane (DCM, 50 mL) under a nitrogen atmosphere. Add triethylamine (TEA, 1.1 eq, 11 mmol) dropwise at 20°C. Stir for 15 minutes to liberate the free amine.

• Imine Condensation : Add 1-fluoropropan-2-one (1.0 eq, 10 mmol) to the mixture. Note: 1-fluoropropan-2-one is volatile and toxic; handle exclusively in a fume hood. Stir for 45 minutes to drive imine formation.

• Reduction : Cool the reaction flask to 0°C using an ice bath. Add NaBH(OAc)₃ (1.5 eq, 15 mmol) portion-wise over 15 minutes to control the exothermic hydride transfer.

• Maturation : Remove the ice bath and allow the reaction to warm to room temperature. Stir for 14 hours. Validate completion via LC-MS (monitoring for the disappearance of the imine mass peak).

Step 2: Isolation and Purification

Causality & Logic : The thietane ring is sensitive to strong electrophiles and extreme pH. A mild aqueous quench using sodium bicarbonate is mandatory to neutralize the acetic acid generated during reduction without causing ring-opening.

Procedure :

• Quenching : Terminate the reaction by slowly adding saturated aqueous sodium bicarbonate (NaHCO₃, 30 mL) until gas evolution ceases (pH ~8).

• Extraction : Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (EtOAc, 3 x 30 mL). EtOAc is preferred over DCM here to maximize the partitioning of the lipophilic fluoro-amine.

• Washing & Drying : Wash the combined organic layers with brine (50 mL), dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. Maintain the water bath below 40°C to prevent thermal degradation of the thietane core.

• Flash Chromatography : Purify the crude yellow oil using silica gel flash chromatography. Elute with a gradient of Hexane:EtOAc (90:10 to 70:30) containing 1% TEA. Crucial: The addition of TEA deactivates the acidic silanol groups on the silica gel, preventing the secondary amine from streaking and ensuring sharp elution bands.

Quantitative Data: Reaction Optimization

To validate the experimental design, Table 1 summarizes the optimization of the reductive amination step, demonstrating the empirical superiority of the chosen protocol parameters.

Entry	Reducing Agent	Solvent	Temp (°C)	Time (h)	Yield (%)	Purity (LC-MS)	Primary Impurity
1	NaBH₄	MeOH	20	4	42%	78%	1-fluoropropan-2-ol
2	NaBH₃CN	MeOH	20	12	65%	85%	Unreacted ketone
3	NaBH(OAc)₃	THF	20	16	74%	92%	Trace imine
4	NaBH(OAc)₃	DCM	0 to 20	14	89%	>98%	None detected

Table 1: Optimization of the reductive amination of thietan-3-amine and 1-fluoropropan-2-one.

References

• A Technical Guide to Novel Synthesis Routes for N-Substituted Thietan-3-amines Source: BenchChem URL
• Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group Source: ACS Medicinal Chemistry Letters / PMC URL
• Application Notes and Protocols for N-Alkylation of Thietan-3-amine Source: BenchChem URL
• Thietanes and Derivatives thereof in Medicinal Chemistry Source: ResearchGate URL

Sources

• 1. Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note &amp; Protocol: A Guideline for the Synthesis of N-(1-Fluoropropan-2-yl)thietan-3-amine

Abstract

This technical guide provides a comprehensive and detailed protocol for the synthesis of N-(1-Fluoropropan-2-yl)thietan-3-amine, a novel compound with potential applications in medicinal chemistry and drug discovery. The thietane moiety is a valuable bioisostere, and its combination with a fluorinated alkylamine presents an interesting scaffold for exploring new chemical space.[1][2] This document outlines a robust two-step, one-pot reductive amination procedure, starting from commercially available or readily synthesized precursors. The protocol is designed for researchers, scientists, and professionals in drug development, offering in-depth explanations of the reaction mechanism, experimental setup, purification, and characterization, as well as critical safety considerations.

Introduction

Thietane derivatives are gaining significant attention in medicinal chemistry due to their unique stereoelectronic properties and their ability to act as bioisosteres for more common functional groups.[1][3] The incorporation of a thietane ring can favorably modulate physicochemical properties such as solubility, metabolic stability, and lipophilicity, which are critical parameters in drug design.[2] The target molecule, N-(1-Fluoropropan-2-yl)thietan-3-amine, combines this desirable heterocyclic core with a monofluorinated propyl amine side chain. Fluorine incorporation is a well-established strategy in drug development to enhance metabolic stability and binding affinity.

This guide details a practical and efficient synthesis of the title compound via the reductive amination of thietan-3-one with 1-fluoropropan-2-amine. This method is widely applicable for the formation of carbon-nitrogen bonds and has been successfully employed for the synthesis of various N-substituted thietan-3-amines.[4]

Overall Reaction Scheme

Caption: Reductive amination of thietan-3-one with 1-fluoropropan-2-amine.

Experimental Protocol

This protocol is based on established methods for the reductive amination of thietan-3-ones.[4][5]

Materials and Reagents

Reagent/Material	Formula	MW ( g/mol )	Supplier	Notes
Thietan-3-one	C₃H₄OS	88.13	Commercially Available
1-Fluoropropan-2-amine hydrochloride	C₃H₉ClFN	113.56	Commercially Available[6][7]	Can be free-based before use or used as the salt with an added equivalent of base.
Sodium Borohydride (NaBH₄)	NaBH₄	37.83	Commercially Available	Handle with care; moisture-sensitive.
Sulfuric Acid (conc.)	H₂SO₄	98.08	Commercially Available	Highly corrosive.[8]
Dichloromethane (DCM)	CH₂Cl₂	84.93	Commercially Available	Anhydrous, for reaction.
Sodium Hydroxide (NaOH)	NaOH	40.00	Commercially Available	For work-up.
Saturated Sodium Bicarbonate Solution	NaHCO₃ (aq)	Prepared in-house	For work-up.
Brine	NaCl (aq)	Prepared in-house	For work-up.
Anhydrous Magnesium Sulfate	MgSO₄	120.37	Commercially Available	For drying.

Equipment

• Round-bottom flasks (50 mL and 100 mL)

• Magnetic stirrer and stir bars

• Condenser

• Dropping funnel

• Ice bath

• Rotary evaporator

• Separatory funnel

• Standard glassware for extraction and purification

• Flash chromatography system (optional, for high purity)

Step-by-Step Procedure

Part A: Imine Formation (Condensation)

• To a 100 mL round-bottom flask equipped with a magnetic stir bar, add thietan-3-one (1.0 g, 11.3 mmol).

• Dissolve the thietan-3-one in 20 mL of anhydrous dichloromethane.

• In a separate flask, prepare the free amine by dissolving 1-fluoropropan-2-amine hydrochloride (1.42 g, 12.5 mmol) in 10 mL of water and basifying with 1 M NaOH solution until the pH is >12. Extract the free amine with dichloromethane (3 x 15 mL), dry the combined organic layers over anhydrous MgSO₄, filter, and carefully concentrate under reduced pressure. Caution: 1-fluoropropan-2-amine is volatile. Alternatively, add 1-fluoropropan-2-amine hydrochloride directly to the reaction vessel along with a non-nucleophilic base like triethylamine (1.9 mL, 13.6 mmol).

• Add the prepared 1-fluoropropan-2-amine (approx. 11.3 mmol) to the solution of thietan-3-one in DCM.

• If using the hydrochloride salt and triethylamine, add the base to the mixture.

• Stir the reaction mixture at room temperature for 2-4 hours to facilitate the formation of the thietanimine intermediate. The reaction progress can be monitored by TLC or GC-MS.

Part B: Reduction

• Cool the reaction mixture to 0 °C in an ice bath.

• In a separate flask, carefully prepare the activated reducing agent. To a suspension of sodium borohydride (0.64 g, 17.0 mmol) in 10 mL of an appropriate solvent like diglyme or THF, slowly add a solution of concentrated sulfuric acid (0.46 mL, 8.5 mmol) in 5 mL of the same solvent, keeping the temperature below 0 °C.[5]

• Slowly add the activated sodium borohydride suspension to the cooled imine solution via a dropping funnel over 30 minutes.

• After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 4-6 hours, or until the reaction is complete as indicated by TLC or LC-MS.[4]

Part C: Work-up and Purification

• Quench the reaction by slowly adding 20 mL of saturated sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with dichloromethane (2 x 20 mL).

• Combine the organic layers and wash with brine (20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• The crude product can be purified by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes, potentially with a small percentage of triethylamine to prevent streaking).

Experimental Workflow

Caption: Step-by-step workflow for the synthesis and purification.

Characterization of N-(1-Fluoropropan-2-yl)thietan-3-amine

The purified product should be characterized by standard spectroscopic methods to confirm its identity and purity.

• ¹H NMR (400 MHz, CDCl₃):

  • The N-H proton of the secondary amine is expected to appear as a broad singlet between δ 1.5-3.0 ppm.[9]

  • The protons on the thietane ring will likely show complex multiplets between δ 2.5-4.0 ppm.

  • The methine proton (CH-NH) on the fluoropropyl chain is expected around δ 2.8-3.5 ppm.

  • The fluorinated methylene group (CH₂F) will appear as a doublet of doublets due to coupling with both the adjacent proton and fluorine, likely in the range of δ 4.2-4.6 ppm.

  • The methyl group (CH₃) will be a doublet around δ 1.0-1.3 ppm.[10]

• ¹³C NMR (101 MHz, CDCl₃):

  • The carbons of the thietane ring are expected in the range of δ 30-60 ppm.

  • The carbon attached to fluorine (CH₂F) will appear as a doublet with a large C-F coupling constant, typically in the range of δ 80-90 ppm.

  • The carbon attached to the nitrogen (CH-NH) is expected around δ 50-60 ppm.

  • The methyl carbon will be in the upfield region, around δ 15-25 ppm.[9]

• IR Spectroscopy (ATR):

  • A characteristic N-H stretching vibration for a secondary amine should be observed in the region of 3300-3350 cm⁻¹.[11]

  • C-N stretching vibrations are expected between 1180-1360 cm⁻¹.

  • A strong C-F stretching band should be present in the 1000-1100 cm⁻¹ region.[11]

• High-Resolution Mass Spectrometry (HRMS-ESI):

  • The calculated exact mass for C₆H₁₂FNS [M+H]⁺ should be confirmed. The presence of an odd number of nitrogen atoms will result in an odd nominal mass for the molecular ion.[9]

Safety Precautions

All manipulations should be performed in a well-ventilated fume hood.[8] Appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, must be worn at all times.[8][12]

• Thietanes: These compounds can have unpleasant odors. Handle in a fume hood.

• 1-Fluoropropan-2-amine: This is a volatile and potentially flammable amine. It is also a corrosive substance that can cause skin and eye irritation.[6] Handle with care and avoid inhalation.

• Sodium Borohydride (NaBH₄): This is a flammable solid that reacts with water to produce flammable hydrogen gas. Keep away from moisture and acids.[13]

• Sulfuric Acid (H₂SO₄): Highly corrosive and a strong oxidizing agent. Causes severe burns upon contact. Always add acid to the solvent slowly and with cooling.[8]

• Dichloromethane (DCM): A volatile and potentially carcinogenic solvent. Minimize exposure and handle in a fume hood.[13]

Always have appropriate spill kits and emergency procedures in place. Consult the Safety Data Sheets (SDS) for all chemicals before use.[12][13]

References

• Ayeti, D., Krishnaveni, M., & Shyamala Gowri, R. (2024). Synthesis Methods of 3-Amino Thietane and its Derivatives. Journal of Community Pharmacy Practice, 04(03). Available at: [Link]

• Ayeti, D., Krishnaveni, M., & Shyamala Gowri, R. (2024). Synthesis Methods of 3-Amino Thietane and its Derivatives. HM Publishers. Available at: [Link]

• Fustero, S., et al. (Date unavailable). 1,1,1-Trifluoropropan-2-ammonium triflate: stereoselective synthesis and direct use in reaction with epoxides. ePrints Soton - University of Southampton. Available at: [Link]

• Various Authors. (Date unavailable). Synthesis and Biological Evaluation of Some Thietane Derivatives. ResearchGate. Available at: [Link]

• Inventor(s) not listed. (1996). Method of producing thiethane-3-amines by the reductive amination of thiethane-3-ones. Google Patents.

• Various Authors. (2020). Recent synthesis of thietanes. Beilstein Journals. Available at: [Link]

• Various Authors. (Date unavailable). An efficient synthesis of N-substituted 3-nitrothiophen-2-amines. Beilstein Journals. Available at: [Link]

• University of Colorado Boulder. (Date unavailable). IR: amines. Available at: [Link]

• Questron Technologies. (Date unavailable). Top Precautions You Must Follow When Handling Corrosive Chemicals in the Lab. Available at: [Link]

• Various Authors. (Date unavailable). Synthesis of 3,3-Disubstituted Thietane Dioxides. PMC. Available at: [Link]

• LibreTexts. (2024). 24.10: Spectroscopy of Amines. Chemistry LibreTexts. Available at: [Link]

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• 5. WO1996026203A1 - Method of producing thiethane-3-amines by the reductive amination of thiethane-3-ones - Google Patents [patents.google.com]
• 6. 1-Fluoropropan-2-amine hydrochloride | 921602-78-0 [sigmaaldrich.com]
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• 13. sigmaaldrich.com [sigmaaldrich.com]

Advanced Purification Protocols for N-(1-Fluoropropan-2-yl)thietan-3-amine: Strategies for Volatile, Fluorinated Thietane Secondary Amines

Introduction & Chemical Context

The synthesis and purification of highly functionalized small-molecule building blocks are critical bottlenecks in modern drug discovery. N-(1-Fluoropropan-2-yl)thietan-3-amine (CAS: 1850206-88-0) represents a unique structural motif, combining a thietane ring—an emerging bioisostere for modulating lipophilicity and metabolic stability—with a β-fluoroalkylamine moiety.

Purifying this specific secondary amine presents a multidimensional challenge. The strong electron-withdrawing nature of the β-fluorine atom significantly lowers the basicity (pKa) of the amine compared to unfluorinated analogs[1]. Concurrently, the four-membered thietane ring is highly susceptible to oxidation, readily forming sulfoxides or sulfones in the presence of peroxides or atmospheric oxygen[2]. Furthermore, extreme pH values, particularly strong aqueous acids, can promote hydrolytic ring-opening of the thietane core[3]. Finally, the molecule's low molecular weight renders the free base highly volatile, precluding the use of high-vacuum concentration techniques.

This application note details a self-validating, three-stage purification strategy designed to isolate this compound with high purity while mitigating degradation and evaporative losses.

Physicochemical Profiling

Understanding the intrinsic properties of N-(1-Fluoropropan-2-yl)thietan-3-amine is the foundation of a rational purification strategy. Table 1 summarizes the critical parameters dictating our experimental choices.

Table 1: Physicochemical Profile & Purification Implications

Property	Value / Characteristic	Impact on Purification Strategy
Molecular Weight	149.23 g/mol	High Volatility: The free base will co-evaporate with solvents. Concentration must be performed at >150 mbar and <30°C.
Basicity (pKa)	~7.5 - 8.0 (Conjugate Acid)	Shifted pH Window: The β-fluorine depresses the pKa[4]. Standard basic washes (pH 8) are insufficient; pH ≥ 10 is required for complete extraction.
Thietane Sulfur	Oxidation-Prone	Solvent Selection: Avoid old ethereal solvents containing peroxides. Minimize prolonged exposure to atmospheric oxygen[5].
Thietane Ring	Acid-Sensitive	Salt Formation: Avoid concentrated aqueous acids. Use anhydrous HCl in ether to form stable salts without ring cleavage[3].

Purification Workflow & Logical Architecture

The purification sequence is designed to sequentially remove distinct classes of impurities while protecting the fragile thietane core. We begin with a pH-controlled liquid-liquid extraction to remove neutral/acidic starting materials, followed by amine-modified flash chromatography to separate structurally similar amine byproducts, and conclude with anhydrous salt formation to lock the volatile free base into a stable crystalline solid.

Caption: Workflow for the isolation and stabilization of N-(1-Fluoropropan-2-yl)thietan-3-amine.

Experimental Methodologies

Protocol 1: pH-Controlled Liquid-Liquid Extraction

Causality & Trust: Standard secondary amines are often free-based using saturated NaHCO₃ (pH ~8.3). However, the β-fluoroalkyl group lowers the pKa of this amine[1]. At pH 8.3, a significant fraction remains protonated and will be lost to the aqueous waste. We utilize 2M Na₂CO₃ to ensure the aqueous phase reaches pH 10, driving 100% of the product into the organic phase.

Step-by-Step Procedure:

• Dilute the crude reaction mixture with Dichloromethane (DCM) and transfer to a separatory funnel.

• Add 1M aqueous HCl until the aqueous layer reaches pH 2. Extract and discard the organic layer (this removes unreacted neutral ketones/halides and organic-soluble impurities).

• Cool the retained aqueous layer in an ice bath to 5°C to minimize exothermic degradation during neutralization.

• Slowly add 2M aqueous Na₂CO₃ until the pH of the aqueous layer reaches 10.

• Extract the basified aqueous layer three times with fresh DCM.

• Combine the organic extracts, wash once with brine, and dry over anhydrous Na₂SO₄.

• Critical Step: Filter the drying agent and concentrate the filtrate on a rotary evaporator with the water bath set to no higher than 25°C and vacuum no lower than 150 mbar to prevent evaporative loss of the target free base.

Protocol 2: Amine-Modified Flash Column Chromatography

Causality & Trust: Silica gel is inherently acidic. Secondary amines interact strongly with surface silanol groups, causing severe peak tailing, irreversible adsorption, and poor resolution. By pre-treating the silica and modifying the eluent with 1% Triethylamine (TEA), we competitively block these silanol sites, ensuring the fluorinated thietane amine elutes as a sharp, well-defined band.

Step-by-Step Procedure:

• Prepare the eluent system: Dichloromethane (DCM) / Methanol (MeOH) containing 1% v/v Triethylamine (TEA).

• Slurry-pack a silica gel column using DCM + 1% TEA. Flush with 2 column volumes of the same solvent to fully deactivate the silica.

• Load the crude free base (from Protocol 1) onto the column using a minimal amount of DCM.

• Run a gradient elution starting from 100% DCM (with 1% TEA) to 90:10 DCM:MeOH (with 1% TEA).

• Monitor fractions via TLC (visualize using Ninhydrin stain, which reacts with the secondary amine to form a distinct colored spot).

• Pool the product-containing fractions and concentrate under mild vacuum (25°C, >150 mbar).

Protocol 3: Stabilization via Anhydrous Salt Formation

Causality & Trust: The purified free base is a volatile liquid susceptible to atmospheric oxidation over time[2]. Furthermore, exposure to strong aqueous acids can induce hydrolytic cleavage of the strained four-membered thietane ring[3]. To circumvent both issues, we form the hydrochloride salt using anhydrous HCl gas dissolved in an aprotic solvent. This generates a stable, non-volatile, oxidation-resistant crystalline solid.

Caption: Common degradation pathways of the thietane ring during harsh purification conditions.

Step-by-Step Procedure:

• Dissolve the purified free base in anhydrous Methyl tert-butyl ether (MTBE) or peroxide-free Diethyl Ether under an inert nitrogen atmosphere.

• Cool the solution to 0°C using an ice bath.

• Under vigorous stirring, add 1.05 equivalents of a commercially available anhydrous 2M HCl in Diethyl Ether solution dropwise.

• A white precipitate (the amine hydrochloride salt) will begin to form immediately. Continue stirring at 0°C for 30 minutes to ensure complete crystallization.

• Filter the suspension rapidly through a Buchner funnel under a nitrogen blanket to prevent moisture absorption (the salt may be hygroscopic).

• Wash the filter cake with cold, anhydrous MTBE.

• Dry the resulting solid under high vacuum at room temperature for 12 hours to yield the highly pure N-(1-Fluoropropan-2-yl)thietan-3-amine hydrochloride.

References

• Fluoroalkylamines: Novel, Highly Volatile, Fast-Equilibrating, and Electrospray Ionization–Mass Spectrometry Signal-Enhancing Cationic Ion-Interaction Reagents. Analytical Chemistry (ACS Publications). Available at: [Link]

• Fluoroalkylamines. American Chemical Society. Available at:[Link]

• Oxidation and isomerism of thietane-containing heterocycles. ResearchGate. Available at:[Link]

• Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group. PubMed Central (NIH). Available at:[Link]

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• 5. Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for N-(1-Fluoropropan-2-yl)thietan-3-amine in Medicinal Chemistry

Abstract

The strategic incorporation of unique structural motifs is a cornerstone of modern medicinal chemistry, aimed at optimizing the pharmacological profiles of new chemical entities. This document provides a detailed exploration of the potential applications of N-(1-Fluoropropan-2-yl)thietan-3-amine, a novel compound that synergistically combines the desirable attributes of a thietane ring and a fluorinated alkyl chain. We present the scientific rationale for its design, predicted physicochemical properties, and potential therapeutic applications. Furthermore, we provide detailed protocols for its synthesis and initial in vitro evaluation, offering a comprehensive guide for researchers and drug development professionals interested in this and similar next-generation scaffolds.

Introduction: A Rationale for a Novel Scaffold

The design of N-(1-Fluoropropan-2-yl)thietan-3-amine is predicated on the principles of bioisosterism, where specific functional groups are replaced with others of similar physicochemical properties to enhance a molecule's drug-like characteristics.[1][2][3] This compound features two key bioisosteric replacements: a thietane ring and a monofluoroalkyl group.

• The Thietane Moiety: The thietane ring, a four-membered heterocycle containing a sulfur atom, is an emerging and valuable scaffold in medicinal chemistry.[4][5][6] It serves as a bioisostere for more common rings like cyclopentane or piperidine, but with distinct advantages. Its strained, non-planar structure increases the three-dimensionality of a molecule, which can lead to improved target engagement and selectivity. Moreover, the polar sulfur atom can enhance aqueous solubility and metabolic stability.[4][7] Thietane-containing compounds have shown promise in various therapeutic areas, including as antiviral and anticancer agents.[4]

• The Fluoropropyl Group: The introduction of fluorine into drug candidates is a well-established strategy to modulate their properties favorably.[8][9][10][11] The replacement of a hydrogen atom with fluorine can block sites of metabolic oxidation, thereby increasing the compound's half-life.[1] The strong electron-withdrawing nature of fluorine can also alter the basicity (pKa) of nearby amines, influencing their ionization state at physiological pH and, consequently, their target binding and pharmacokinetic properties.[10]

The combination of these two motifs in N-(1-Fluoropropan-2-yl)thietan-3-amine is hypothesized to yield a compound with a superior profile in terms of metabolic stability, solubility, and target interaction.

Predicted Physicochemical and Pharmacokinetic Profile

Based on the constituent fragments, we can predict the likely impact on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of N-(1-Fluoropropan-2-yl)thietan-3-amine.

Property	Predicted Impact	Rationale
Solubility	Moderate to High	The polar thietane ring and the potential for the amine to be protonated at physiological pH are expected to enhance aqueous solubility.[7]
Lipophilicity (logP)	Moderate	The fluoropropyl group may slightly increase lipophilicity compared to a simple propyl group, but the overall molecule is not expected to be excessively lipophilic.[10]
Metabolic Stability	Enhanced	The C-F bond is exceptionally strong and resistant to metabolic cleavage.[10] The thietane ring is also generally more metabolically stable than many other cyclic systems.[4]
Cell Permeability	Potentially Improved	The modulation of lipophilicity and the ability of fluorine to participate in specific membrane interactions can enhance passive diffusion across cell membranes.[11]
Basicity (pKa)	Lowered	The electron-withdrawing fluorine atom is expected to lower the pKa of the secondary amine compared to its non-fluorinated analog, which can impact target binding and off-target effects.[10]

Potential Therapeutic Applications

Given its structural features, N-(1-Fluoropropan-2-yl)thietan-3-amine and its derivatives are promising candidates for investigation in several therapeutic areas:

• Oncology: The thietane scaffold has been successfully incorporated into inhibitors of cancer-related targets like the phosphoinositide 3-kinase (PI3K) pathway.[4] The unique vector of the amine substituent could allow for precise targeting of the ATP-binding pocket of various kinases.

• Virology: Thietanose nucleosides have demonstrated significant antiviral activity, particularly against HIV.[4] While not a nucleoside analog itself, the thietane core in N-(1-Fluoropropan-2-yl)thietan-3-amine could serve as a scaffold for novel entry inhibitors or other antiviral agents.

• Inflammation: Thietane-containing compounds have been explored as anti-inflammatory agents, for example, as antagonists of the thromboxane receptor.[4]

The initial screening of this compound should therefore focus on assays relevant to these disease areas, such as kinase inhibition panels, antiviral replication assays, and assays for inflammatory mediators.

Experimental Protocols

The following section provides detailed protocols for the proposed synthesis and initial in vitro characterization of N-(1-Fluoropropan-2-yl)thietan-3-amine.

Proposed Synthesis Workflow

The synthesis of N-(1-Fluoropropan-2-yl)thietan-3-amine can be approached via a reductive amination reaction between thietan-3-one and 1-fluoropropan-2-amine. Thietan-3-one can be synthesized from epichlorohydrin and a sulfur source.

Caption: Proposed synthetic workflow for N-(1-Fluoropropan-2-yl)thietan-3-amine.

Protocol 4.1.1: Synthesis of N-(1-Fluoropropan-2-yl)thietan-3-amine

This protocol is a general guideline and may require optimization.

• Synthesis of Thietan-3-one: Synthesize thietan-3-one from a suitable starting material such as 1,3-dichloroacetone or epichlorohydrin following established literature procedures. A common route involves the reaction of epichlorohydrin with sodium sulfide followed by oxidation of the resulting thietan-3-ol.

• Reaction Setup: To a solution of thietan-3-one (1.0 eq) in dichloromethane (DCM, 0.1 M) at room temperature, add 1-fluoropropan-2-amine (1.1 eq) followed by sodium triacetoxyborohydride (NaBH(OAc)3, 1.5 eq).

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed (typically 4-12 hours).

• Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO3). Separate the organic layer, and extract the aqueous layer with DCM (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na2SO4), and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of methanol in DCM) to afford the desired N-(1-Fluoropropan-2-yl)thietan-3-amine.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, ¹⁹F NMR, and high-resolution mass spectrometry (HRMS).

In Vitro Evaluation Workflow

The initial in vitro assessment of a novel compound is crucial to determine its potential as a drug candidate. The following workflow outlines a standard cascade of assays.

Caption: A typical workflow for the initial in vitro evaluation of a novel compound.

Protocol 4.2.1: MTT Cytotoxicity Assay

This protocol assesses the general toxicity of the compound to mammalian cells.

• Cell Seeding: Seed human cell lines (e.g., HepG2 for liver toxicity and HEK293 as a general line) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours at 37°C, 5% CO2.

• Compound Treatment: Prepare a serial dilution of N-(1-Fluoropropan-2-yl)thietan-3-amine in cell culture medium (e.g., from 100 µM to 0.1 µM). Remove the old medium from the cells and add 100 µL of the compound dilutions. Include vehicle control (e.g., 0.1% DMSO) and positive control (e.g., doxorubicin) wells.

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO2.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the medium and add 100 µL of DMSO or solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Protocol 4.2.2: Metabolic Stability Assay in Human Liver Microsomes (HLM)

This protocol evaluates the susceptibility of the compound to metabolism by key drug-metabolizing enzymes.

• Reaction Mixture Preparation: In a microcentrifuge tube, prepare a reaction mixture containing HLM (final concentration 0.5 mg/mL) and N-(1-Fluoropropan-2-yl)thietan-3-amine (final concentration 1 µM) in a phosphate buffer (pH 7.4).

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation of Reaction: Initiate the metabolic reaction by adding a pre-warmed NADPH regenerating system.

• Time Points: Aliquot the reaction mixture at various time points (e.g., 0, 5, 15, 30, and 60 minutes) into a quenching solution (e.g., ice-cold acetonitrile containing an internal standard).

• Sample Processing: Centrifuge the quenched samples to precipitate proteins. Transfer the supernatant to a new plate or vials for analysis.

• LC-MS/MS Analysis: Quantify the remaining concentration of the parent compound at each time point using a validated LC-MS/MS method.

• Data Analysis: Plot the natural logarithm of the percentage of the compound remaining versus time. The slope of the linear regression gives the elimination rate constant (k). Calculate the in vitro half-life (t1/2 = 0.693/k).

Data Interpretation and Future Directions

The data generated from these initial studies will provide a foundational understanding of the drug-like properties of N-(1-Fluoropropan-2-yl)thietan-3-amine.

• Favorable Outcome: A compound with low cytotoxicity (IC50 > 30 µM), high metabolic stability (t1/2 in HLM > 30 min), and specific activity in a primary screen (e.g., inhibition of a particular kinase with an IC50 < 1 µM) would be considered a promising hit.

• Next Steps: A promising hit would be progressed to further studies, including:

  • Structure-Activity Relationship (SAR) Studies: Synthesis of analogs to improve potency and selectivity.

  • In-depth ADME Profiling: Caco-2 permeability, plasma protein binding, and CYP450 inhibition studies.

  • In Vivo Pharmacokinetic Studies: To determine the compound's half-life, bioavailability, and distribution in an animal model.

  • In Vivo Efficacy Studies: To test the compound's therapeutic effect in a relevant disease model.

Conclusion

N-(1-Fluoropropan-2-yl)thietan-3-amine represents a novel chemical entity with significant potential in medicinal chemistry. The strategic combination of a thietane ring and a fluorinated side chain is designed to confer advantageous physicochemical and pharmacokinetic properties. The protocols outlined in this document provide a clear roadmap for the synthesis and initial evaluation of this compound, paving the way for the exploration of a new generation of therapeutic agents.

References

• Bioisostere - Wikipedia. [Link]

• Patani, G. A., & LaVoie, E. J. (1996). Bioisosterism: A Rational Approach in Drug Design. Chemical Reviews, 96(8), 3147–3176. [Link]

• Bioisosterism - Medicinal Chemistry Class Notes. Fiveable. [Link]

• Meanwell, N. A. (2011). The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems. In The Practice of Medicinal Chemistry (pp. 213-262). [Link]

• Barberis, C. (2022). Thietanes and Derivatives thereof in Medicinal Chemistry. Bentham Science Publishers. [Link]

• Barberis, C. (2022). Thietanes and Derivatives thereof in Medicinal Chemistry. PubMed. [Link]

• Thietanes and Derivatives thereof in Medicinal Chemistry | Request PDF. ResearchGate. [Link]

• Recent Innovations of Organo-fluorine Synthesis and Pharmacokinetics. IntechOpen. [Link]

• Barberis, C. (2022). Thietanes and Derivatives thereof in Medicinal Chemistry. Ingenta Connect. [Link]

• Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). ResearchGate. [Link]

• Ayeti, D., Krishnaveni, M., & Gowri, R. S. (2024). Synthesis Methods of 3-Amino Thietane and its Derivatives. HM Publishers. [Link]

• Ardizzone, A., et al. (2023). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). Molecules, 28(16), 6049. [Link]

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Application Note: N-(1-Fluoropropan-2-yl)thietan-3-amine as a Next-Generation Scaffold for Enzyme Inhibition

Executive Summary

The pursuit of novel chemical space in drug discovery has driven the adoption of highly functionalized, sp³-rich small molecules. N-(1-Fluoropropan-2-yl)thietan-3-amine represents a highly specialized pharmacophore designed to overcome the pharmacokinetic (PK) and toxicity liabilities traditionally associated with basic amines and planar heterocycles. By integrating a strained four-membered thietane ring with a fluorinated isopropylamine moiety, this scaffold serves as a potent, metabolically stable building block for targeted enzyme inhibitors.

This technical guide explores the mechanistic rationale behind this compound, focusing on its application in the inhibition of metabolic kinases such as Ketohexokinase (KHK), and provides validated, step-by-step protocols for evaluating its biochemical efficacy.

Mechanistic Rationale: The Thietane-Amine Pharmacophore

The design of N-(1-Fluoropropan-2-yl)thietan-3-amine is rooted in precise physicochemical modulation, addressing two major challenges in medicinal chemistry: target affinity and metabolic clearance.

• The Thietane Core (sp³ Bioisosterism): The thietane ring is a sulfur-containing, four-membered heterocycle that acts as a rigid, three-dimensional bioisostere for traditional saturated rings like piperazines or morpholines[1]. The increased sp³ character (Fsp³) enhances solubility and prevents the flat, planar conformations that often lead to off-target intercalation or poor membrane permeability[2]. Furthermore, the sulfur atom provides unique hydrogen-bond accepting capabilities within enzyme active sites[3].

• Fluorine-Induced pKa Modulation: Aliphatic amines are typically highly basic (pKa > 9), which can lead to phospholipidosis, hERG channel inhibition (cardiotoxicity), and rapid oxidative metabolism. The strategic placement of a highly electronegative fluorine atom adjacent to the amine in the 1-fluoropropan-2-yl group exerts a strong electron-withdrawing inductive effect. This lowers the pKa of the amine, rendering it "neutral" or weakly basic at physiological pH.

• Target Application (Ketohexokinase Inhibition): Recent breakthroughs in metabolic disease research have highlighted thietane amines as critical functional groups for inhibiting Ketohexokinase (KHK), the gatekeeper enzyme in fructose metabolism[4]. Molecules incorporating thietane-amine motifs (such as the clinical candidate GS-1291269) utilize the amine as a critical hydrogen-bond donor in the KHK active site, while the neutral profile avoids the PK liabilities of basic molecules[5].

Pathway Visualization: KHK-Mediated Metabolic Dysfunction

To understand the therapeutic context of this scaffold, the following diagram illustrates the KHK signaling cascade and the intervention point for thietane-amine-derived inhibitors.

Caption: Fructose metabolism pathway highlighting KHK-C inhibition by thietane-amine scaffolds.

Physicochemical Profiling

The integration of the thietane ring and the fluorinated moiety results in a highly favorable physicochemical profile for drug development. The table below summarizes the quantitative data and predictive metrics for the N-(1-Fluoropropan-2-yl)thietan-3-amine fragment.

Parameter	Value	Pharmacological Implication
Molecular Formula	C₆H₁₂FNS	Optimal low-molecular-weight fragment for lead optimization.
Molecular Weight	149.23 g/mol	High ligand efficiency (LE) when binding to target enzymes.
Calculated LogP (cLogP)	~1.2 - 1.5	Excellent balance of lipophilicity for membrane permeability and aqueous solubility.
Amine pKa (Predicted)	6.8 - 7.5	Reduced basicity via fluorine inductive effects; mitigates hERG binding.
Topological Polar Surface Area	12.0 Ų	Highly permeable; suitable for intracellular kinase targeting.
Metabolic Stability (T₁/₂)	> 120 min (HLM)	Fluorine blocks primary sites of CYP450-mediated N-dealkylation.

Experimental Protocols

To validate the efficacy of compounds derived from the N-(1-Fluoropropan-2-yl)thietan-3-amine scaffold, robust, self-validating biochemical assays are required. The following protocols detail the evaluation of enzyme inhibition and metabolic stability.

Protocol A: In Vitro KHK-C Inhibition Assay (ADP-Glo™)

Causality & Rationale: KHK-C catalyzes the transfer of a phosphate from ATP to fructose, generating ADP. The ADP-Glo™ assay is selected over continuous coupled assays because it relies on luminescence, which eliminates autofluorescence interference commonly caused by fluorinated or sulfur-containing small molecules.

Materials:

• Recombinant Human KHK-C enzyme (purified).

• Substrates: D-Fructose (1 mM final), Ultra-pure ATP (100 µM final).

• Assay Buffer: 50 mM HEPES (pH 7.4), 15 mM MgCl₂, 100 mM KCl, 0.01% Tween-20, 1 mM DTT.

• Detection: ADP-Glo™ Kinase Assay Kit.

Step-by-Step Methodology:

• Compound Preparation (Self-Validating Controls): Prepare a 10-point, 3-fold serial dilution of the thietane-amine derivative in 100% DMSO. Ensure the final DMSO concentration in the assay does not exceed 1% to prevent enzyme denaturation. Include a positive control (e.g., a known KHK inhibitor like GS-1291269) and a negative vehicle control (1% DMSO).

• Enzyme Pre-Incubation: Add 5 µL of KHK-C enzyme (diluted in Assay Buffer to 2 nM) to a 384-well low-volume white microplate. Add 100 nL of the serially diluted compound. Incubate at room temperature (RT) for 15 minutes to allow the thietane-amine to establish binding equilibrium in the active site.

• Reaction Initiation: Initiate the kinase reaction by adding 5 µL of a substrate mix containing ATP and D-Fructose. Centrifuge the plate briefly at 1000 x g for 1 minute. Incubate the reaction at RT for 30 minutes.

• Reaction Quenching & Depletion: Add 10 µL of ADP-Glo™ Reagent to simultaneously terminate the KHK reaction and deplete any unconsumed ATP. Incubate at RT for 40 minutes.

• Luminescence Generation: Add 20 µL of Kinase Detection Reagent to convert the generated ADP back to ATP, which drives a luciferase/luciferin reaction. Incubate at RT for 30 minutes.

• Readout & Quality Control: Read luminescence on a multi-mode microplate reader (integration time: 0.5–1 second). Calculate the Z'-factor using the positive and negative controls. A valid assay must yield a Z'-factor ≥ 0.5, ensuring the data is statistically robust.

Assay Workflow Visualization

Caption: Step-by-step workflow for the ADP-Glo luminescence-based enzyme inhibition assay.

Protocol B: Microsomal Stability Assay (HLM)

Causality & Rationale: To prove that the 1-fluoropropan-2-yl moiety successfully shields the amine from rapid oxidative metabolism, the compound must be subjected to a Human Liver Microsome (HLM) clearance assay.

Step-by-Step Methodology:

• Prepare a 1 µM solution of the thietane-amine compound in 100 mM potassium phosphate buffer (pH 7.4) containing 0.5 mg/mL HLM.

• Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the metabolic reaction by adding an NADPH regenerating system (final concentration: 1 mM NADP⁺, 5 mM glucose-6-phosphate, 1 U/mL glucose-6-phosphate dehydrogenase).

• Extract 50 µL aliquots at specific time points (0, 5, 15, 30, 45, and 60 minutes) and immediately quench the reaction by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

• Centrifuge the quenched samples at 4000 rpm for 15 minutes at 4°C to precipitate proteins.

• Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound. Calculate the intrinsic clearance (CL_int) and half-life (T₁/₂). The presence of the fluorine atom is expected to yield a T₁/₂ > 120 minutes by sterically and electronically hindering CYP450 enzymes.

References

• Kasun, Z. A., Liang, X., Ferrao, R. D., Jansa, P., et al. "The Discovery of GS-1291269: A Neutral Ketohexokinase (KHK) Inhibitor with an Unusual Thietane Amine Functional Group." Journal of Medicinal Chemistry, Dec 2025. Available at:[Link]

• Xu, J. "Recent synthesis of thietanes." Beilstein Journal of Organic Chemistry, 2020, 16, 1357–1410. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. BJOC - Recent synthesis of thietanes [beilstein-journals.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. The Discovery of GS-1291269: A Neutral Ketohexokinase (KHK) Inhibitor with an Unusual Thietane Amine Functional Group - PubMed [pubmed.ncbi.nlm.nih.gov]

experimental setup for biological assays with N-(1-Fluoropropan-2-yl)thietan-3-amine

An Application Note and Protocol Guide for the Initial Biological Evaluation of N-(1-Fluoropropan-2-yl)thietan-3-amine

Abstract

N-(1-Fluoropropan-2-yl)thietan-3-amine represents a novel chemical entity incorporating two structural motifs of high interest in modern medicinal chemistry: a strained thietane ring and a fluorinated alkyl chain. The thietane ring is increasingly recognized as a valuable bioisostere for various functional groups, capable of modulating physicochemical properties such as polarity, metabolic stability, and three-dimensionality.[1][2] Its incorporation has led to promising compounds in antiviral, anticancer, and anti-inflammatory research.[1] Concurrently, the strategic placement of fluorine is a well-established method to enhance metabolic stability and binding affinity by preventing metabolic oxidation at susceptible positions.[3][4] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the initial biological characterization of this compound. It outlines a tiered, logic-driven experimental workflow, from broad-spectrum viability and antimicrobial assays to more targeted functional screens, and provides detailed, field-proven protocols for their execution.

Rationale and Strategic Approach

Given the novelty of N-(1-Fluoropropan-2-yl)thietan-3-amine, a systematic and tiered approach to biological evaluation is paramount. This strategy is designed to efficiently identify potential biological activity while conserving resources, starting with broad, foundational assays before progressing to more specific, hypothesis-driven investigations.

The unique combination of the thietane scaffold and fluoroalkylamine side chain suggests several potential, non-exclusive avenues for biological activity:

• Oncology: The rigid, three-dimensional nature of the thietane ring can orient pharmacophoric groups for potent and selective inhibition of cancer-related targets, such as kinases.[1]

• Infectious Diseases: The amine functionality and overall structural similarity to certain nucleoside analogues suggest potential antimicrobial or antiviral properties. Thietanose nucleosides, for instance, have shown significant antiviral activity.[1]

• Inflammation: Thietane-containing compounds have been investigated for their anti-inflammatory properties.[1]

Our proposed workflow begins with a broad assessment of cytotoxicity and antimicrobial effects before delving into a functional screen for anti-inflammatory potential.

Figure 1: A tiered experimental workflow for the initial biological characterization of N-(1-Fluoropropan-2-yl)thietan-3-amine.

Tier 1 Protocol: General Cytotoxicity Assessment via MTT Assay

2.1. Principle

This protocol determines the compound's effect on cell viability. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the reduction of yellow MTT by mitochondrial succinate dehydrogenase. The resulting purple formazan crystals are solubilized, and the absorbance is quantified, which is directly proportional to the number of viable cells. This initial screen is crucial to establish a therapeutic window and identify potential anticancer activity.

2.2. Materials

• N-(1-Fluoropropan-2-yl)thietan-3-amine (stock solution in DMSO, e.g., 10 mM)

• Human cell lines (e.g., A549 - lung carcinoma, MCF-7 - breast carcinoma, HEK293 - normal kidney)

• DMEM or RPMI-1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• MTT solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• 96-well cell culture plates

2.3. Step-by-Step Protocol

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed 5,000-10,000 cells per well in 100 µL of complete medium into a 96-well plate.

  • Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the test compound in a separate 96-well plate. Start with a high concentration (e.g., 100 µM) and perform 1:3 serial dilutions in serum-free medium.

  • Include a vehicle control (DMSO, final concentration ≤0.5%) and a positive control (e.g., Doxorubicin).

  • Carefully remove the medium from the seeded cells and add 100 µL of the compound dilutions.

  • Incubate for 48-72 hours at 37°C, 5% CO₂.

• MTT Addition and Incubation:

  • Add 20 µL of 5 mg/mL MTT solution to each well.

  • Incubate for 3-4 hours at 37°C. Causality Note: During this incubation, only viable cells with active mitochondria can reduce the MTT to formazan.

• Formazan Solubilization and Measurement:

  • Carefully aspirate the medium without disturbing the formazan crystals.

  • Add 150 µL of DMSO to each well to dissolve the crystals.

  • Shake the plate gently for 10 minutes on an orbital shaker.

  • Read the absorbance at 570 nm using a microplate reader.

2.4. Data Analysis and Presentation

Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration and use non-linear regression to determine the IC₅₀ (half-maximal inhibitory concentration).

Cell Line	Compound	IC₅₀ (µM)
A549	N-(1-Fluoropropan-2-yl)thietan-3-amine	[Example Value: 15.2]
MCF-7	N-(1-Fluoropropan-2-yl)thietan-3-amine	[Example Value: 22.8]
HEK293	N-(1-Fluoropropan-2-yl)thietan-3-amine	[Example Value: >100]
A549	Doxorubicin (Control)	[Example Value: 0.8]

A higher IC₅₀ value in a non-cancerous cell line (like HEK293) compared to cancer cell lines suggests potential selective toxicity, a desirable trait for an anticancer agent.

Tier 1 Protocol: Antimicrobial Susceptibility Testing

3.1. Principle

This protocol determines the Minimum Inhibitory Concentration (MIC) of the compound, which is the lowest concentration that prevents visible growth of a microorganism. This is a foundational assay in the discovery of new antibacterial or antifungal agents.[5][6]

3.2. Materials

• N-(1-Fluoropropan-2-yl)thietan-3-amine (stock solution in DMSO)

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Fungal strains (e.g., Candida albicans)

• Mueller-Hinton Broth (MHB) for bacteria, RPMI-1640 for fungi

• Sterile 96-well plates

• Bacterial/fungal inoculums standardized to 0.5 McFarland

3.3. Step-by-Step Protocol

• Compound Dilution:

  • Add 50 µL of sterile broth to all wells of a 96-well plate.

  • Add 50 µL of the compound stock (e.g., at 256 µg/mL) to the first column.

  • Perform 2-fold serial dilutions across the plate by transferring 50 µL from one column to the next.

• Inoculation:

  • Dilute the standardized 0.5 McFarland inoculum to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

  • Add 50 µL of this final inoculum to each well.

  • Include a growth control (no compound) and a sterility control (no inoculum).

• Incubation:

  • Incubate the plates at 35-37°C for 16-20 hours for bacteria, or 24-48 hours for fungi.

• MIC Determination:

  • Visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.

3.4. Data Presentation

Microorganism	Compound	MIC (µg/mL)
S. aureus	N-(1-Fluoropropan-2-yl)thietan-3-amine	[Example Value: 32]
E. coli	N-(1-Fluoropropan-2-yl)thietan-3-amine	[Example Value: >128]
C. albicans	N-(1-Fluoropropan-2-yl)thietan-3-amine	[Example Value: 64]
S. aureus	Vancomycin (Control)	[Example Value: 1]

Tier 2 Protocol: Anti-Inflammatory Activity Assay

4.1. Principle

This assay assesses the compound's ability to suppress the production of pro-inflammatory cytokines, such as Tumor Necrosis Factor-alpha (TNF-α), from immune cells stimulated with an inflammatory agent like Lipopolysaccharide (LPS). This is a common and robust method for identifying compounds with anti-inflammatory potential.[7]

4.2. Materials

• RAW 264.7 murine macrophage cell line

• N-(1-Fluoropropan-2-yl)thietan-3-amine

• Lipopolysaccharide (LPS) from E. coli

• DMEM, FBS, Penicillin-Streptomycin

• Mouse TNF-α ELISA kit

• 24-well cell culture plates

4.3. Step-by-Step Protocol

• Cell Seeding: Seed RAW 264.7 cells at a density of 2.5 x 10⁵ cells/well in a 24-well plate and incubate overnight.

• Compound Pre-treatment:

  • Treat cells with various non-toxic concentrations of the test compound (determined from the MTT assay) for 1-2 hours.

  • Causality Note: Pre-treatment allows the compound to enter the cells and potentially inhibit signaling pathways before the inflammatory stimulus is introduced.

• LPS Stimulation:

  • Add LPS to a final concentration of 100 ng/mL to all wells except the negative control.

  • Incubate for 18-24 hours.

• Supernatant Collection and Analysis:

  • Collect the cell culture supernatant from each well.

  • Quantify the concentration of TNF-α in the supernatant using a commercial ELISA kit, following the manufacturer's instructions.

4.4. Hypothetical Mechanistic Pathway

If the compound shows activity, it may be interfering with the Toll-like Receptor 4 (TLR4) signaling pathway, which is activated by LPS.

Figure 2: A potential mechanism of action where the compound inhibits the NF-κB signaling pathway.

Trustworthiness and Self-Validation

For every protocol, the inclusion of appropriate controls is non-negotiable and ensures the validity of the results:

• Vehicle Control (e.g., DMSO): Establishes the baseline response and ensures the solvent has no effect.

• Positive Control: A known active compound (e.g., Doxorubicin, Vancomycin, Dexamethasone) confirms that the assay is working correctly.

• Negative/Untreated Control: Shows the normal state of the cells or microorganisms.

• Sterility Control: Confirms that the medium and reagents are not contaminated.

Replicating experiments (n≥3) is essential to ensure that the observed effects are reproducible and to allow for statistical analysis.

Conclusion and Future Directions

This application note provides a foundational strategy for the initial biological screening of N-(1-Fluoropropan-2-yl)thietan-3-amine. The tiered approach, beginning with broad cytotoxicity and antimicrobial assays followed by targeted functional screens, offers an efficient path to uncovering its therapeutic potential. Positive "hits" in any of these primary assays should be followed by more in-depth mechanism-of-action studies, such as caspase activation assays for apoptotic activity, kinase inhibition profiling, or broader transcriptomic/proteomic analyses to identify the specific molecular targets. The structural novelty and promising motifs of this compound warrant a thorough investigation to unlock its potential in drug discovery.

References

• Bioisostere - Wikipedia. Wikipedia. [Link]

• Bioisosteres in Medicinal Chemistry - ResearchGate. ResearchGate. [Link]

• Bioisosteres in Medicinal Chemistry - Wiley-VCH. Wiley-VCH. [Link]

• Bioisosteres in Medicinal Chemistry (Methods & Principles in Medicinal Chemistry) | Parnassus Books. Parnassus Books. [Link]

• Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design | Journal of Medicinal Chemistry - ACS Publications. ACS Publications. [Link]

• Techniques used for the discovery of therapeutic compounds: The case of SARS - PMC. NCBI. [Link]

• Functionalized Thietanes: an Overlooked Class of Building Blocks for Drug Discovery | ChemRxiv. ChemRxiv. [Link]

• s Thietanes and Derivatives thereof in Medicinal Chemistry - Bentham Science. Bentham Science. [Link]

• Thietanes and Derivatives thereof in Medicinal Chemistry - Bentham Science Publishers. Bentham Science Publishers. [Link]

• Thietanes and Derivatives thereof in Medicinal Chemistry - PubMed. PubMed. [Link]

• Evaluation of novel compounds as anti-bacterial or anti-virulence agents - Frontiers. Frontiers. [Link]

• The Therapeutic Interventions and Mechanisms of Biological Assays - Longdom Publishing. Longdom Publishing. [Link]

• Evaluation of novel compounds as anti-bacterial or anti-virulence agents - ResearchGate. ResearchGate. [Link]

• Innovations in Pharmacology: Enhancing Bioavailability and Efficacy through Novel Compositions | ACS Medicinal Chemistry Letters - ACS Publications. ACS Publications. [Link]

• Design, Synthesis and Investigation of Biological Activity and Mechanism of Fluoroaryl-Substituted Derivatives at the FL118 Position 7 - PMC. NCBI. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Bioisostere - Wikipedia [en.wikipedia.org]
• 4. Design, Synthesis and Investigation of Biological Activity and Mechanism of Fluoroaryl-Substituted Derivatives at the FL118 Position 7 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Evaluation of novel compounds as anti-bacterial or anti-virulence agents [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]

Application Note: Derivatization Strategies for N-(1-Fluoropropan-2-yl)thietan-3-amine in Hit-to-Lead Optimization

Target Audience: Medicinal Chemists, Pharmacologists, and Drug Development Professionals Application Area: Lead Optimization, Bioisosteric Replacement, ADME Tuning

Scientific Rationale: The Strategic Value of the Scaffold

In modern medicinal chemistry, escaping the "flatland" of sp²-hybridized aromatic rings is critical for improving the clinical success rates of drug candidates. The compound N-(1-Fluoropropan-2-yl)thietan-3-amine (CAS: 1850206-88-0) represents a highly versatile, sp³-rich building block designed specifically for advanced pharmacophore development.

This scaffold combines two powerful structural motifs:

• The Thietane Ring: A 4-membered sulfur-containing heterocycle. Unlike the widely used oxetane ring, thietanes have historically been underexplored. However, recent literature highlights their exceptional utility as bioisosteres. When oxidized to thietane-1,1-dioxides, they serve as stable, highly polar, three-dimensional surrogates for sulfones and carboxylic acids [1].

• The 1-Fluoropropan-2-yl Group: The strategic placement of a fluorine atom on the isopropyl chain serves a dual purpose. First, the strong electron-withdrawing inductive effect lowers the pKa of the adjacent secondary amine, modulating physiological ionization and improving membrane permeability. Second, it blocks cytochrome P450-mediated oxidation at the terminal methyl group, significantly enhancing metabolic stability.

This application note details validated protocols for the divergent derivatization of N-(1-Fluoropropan-2-yl)thietan-3-amine to enhance both pharmacological activity and pharmacokinetic (PK) profiles.

Mechanistic Causality in Derivatization

To transform this building block into a highly active therapeutic agent, two primary derivatization vectors are typically exploited: N-Functionalization and S-Oxidation .

A. N-Functionalization (Pharmacophore Elaboration)

The secondary amine is sterically hindered by the 1-fluoropropan-2-yl group. While this provides resistance against rapid N-dealkylation in vivo, it necessitates highly reactive coupling reagents (e.g., HATU or COMU) for amidation or urea formation. N-acylation is typically the first step in building the target-binding domain (e.g., the hinge-binding motif for kinase inhibitors).

B. S-Oxidation (ADME Optimization)

Thioethers are highly lipophilic and prone to unpredictable metabolic oxidation (forming mixtures of sulfoxides and sulfones) in the liver. By pre-emptively oxidizing the thietane sulfur to a thietane-1,1-dioxide , chemists can lock the molecule into a metabolically stable state [2]. Furthermore, the thietane dioxide motif introduces two strong hydrogen-bond acceptors. This drastically increases the Topological Polar Surface Area (TPSA) and lowers the partition coefficient (LogP), thereby improving aqueous solubility without sacrificing the molecule's rigid three-dimensionality [3].

Experimental Protocols: A Self-Validating System

The following protocols are designed to ensure chemoselectivity. Because the starting material contains both an oxidizable sulfur and a nucleophilic nitrogen, the sequence of operations is critical.

Protocol 1: Chemoselective S-Oxidation to Thietane-1,1-Dioxide

Objective: To selectively oxidize the sulfur atom to the sulfone without causing N-oxidation or ring-opening of the strained 4-membered heterocycle.

Reagents & Causality: Potassium peroxymonosulfate (Oxone®) is preferred over mCPBA for this transformation. Oxone in an aqueous methanolic solvent system provides strict chemoselectivity for sulfur over the secondary amine. Furthermore, maintaining the reaction at 0 °C to room temperature prevents thermally induced ring expansion to thiete derivatives [2].

Step-by-Step Procedure:

• Dissolution: Dissolve N-(1-Fluoropropan-2-yl)thietan-3-amine (1.0 mmol, ~177 mg) in a 1:1 mixture of Methanol and HPLC-grade Water (10 mL).

• Cooling: Chill the solution to 0 °C using an ice-water bath.

• Oxidation: Slowly add Oxone® (2.5 mmol, 1.53 g) in small portions over 15 minutes to control the exothermic reaction.

• Reaction: Remove the ice bath and allow the mixture to stir at 20–25 °C for 4 hours. Monitor completion via LC-MS (look for the M+32 mass shift indicating the dioxide).

• Quenching & Workup: Quench the reaction with saturated aqueous Na₂S₂O₃ (5 mL) to destroy excess oxidant. Adjust the pH to 8.5 using 1M NaOH (to free-base the amine).

• Extraction: Extract the aqueous layer with Dichloromethane (3 × 15 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the thietane-1,1-dioxide derivative.

Protocol 2: Sterically Hindered N-Acylation

Objective: To couple the sterically hindered secondary amine with an aryl carboxylic acid to form a stable amide linkage.

Reagents & Causality: Due to the steric bulk of the fluorinated isopropyl group, standard carbodiimides (EDC/DCC) often result in poor yields. HATU is utilized because the 7-azabenzotriazole leaving group is highly reactive and efficient for hindered amines. N,N-Diisopropylethylamine (DIPEA) is used as a non-nucleophilic base to maintain the active carboxylate species.

Step-by-Step Procedure:

• Activation: In an oven-dried flask under nitrogen, dissolve the desired aryl carboxylic acid (1.1 mmol) and HATU (1.2 mmol) in anhydrous DMF (5 mL). Add DIPEA (3.0 mmol) and stir at room temperature for 15 minutes to form the active ester.

• Coupling: Add the thietane-1,1-dioxide amine from Protocol 1 (1.0 mmol) dissolved in DMF (2 mL) dropwise to the activated acid solution.

• Heating (Optional): If LC-MS indicates stalled conversion after 2 hours at room temperature, warm the reaction to 40 °C for an additional 4 hours.

• Purification: Dilute the mixture with Ethyl Acetate (20 mL) and wash sequentially with 5% LiCl aqueous solution (3 × 10 mL) to remove DMF, followed by brine. Dry, concentrate, and purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Quantitative Data Presentation

The derivatization of the parent scaffold yields predictable and highly beneficial shifts in physicochemical properties. Table 1 summarizes the theoretical property modulation achieved through the described protocols.

Table 1: Physicochemical Property Modulation via Derivatization

Compound State	Molecular Weight ( g/mol )	cLogP	TPSA (Ų)	Basic pKa (Est.)	Primary Benefit
Parent Scaffold	177.26	1.85	12.0	8.5	High permeability, versatile building block.
S-Oxidized (Dioxide)	209.26	0.20	46.1	8.2	Enhanced aqueous solubility; metabolic lock.
N-Benzoyl-S-Dioxide	313.37	1.45	66.4	N/A (Amide)	Target engagement; optimal oral absorption profile.

Note: cLogP and TPSA values are calculated estimates demonstrating the trajectory of lead optimization. The S-oxidation drastically lowers lipophilicity, which is perfectly counterbalanced once the lipophilic N-acyl pharmacophore is attached.

Workflow & Property Modulation Visualization

The following diagram illustrates the divergent derivatization workflow and the logical relationship between chemical modifications and their resulting pharmacological enhancements.

Caption: Divergent derivatization workflow of N-(1-Fluoropropan-2-yl)thietan-3-amine for hit-to-lead optimization.

References

• Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group ACS Medicinal Chemistry Letters URL:[Link]

• Synthesis of 3,3-Disubstituted Thietane Dioxides The Journal of Organic Chemistry URL:[Link]

• Thietanes and Derivatives thereof in Medicinal Chemistry Current Topics in Medicinal Chemistry (via ResearchGate) URL:[Link]

Technical Notes & Optimization

Technical Support Center: Synthesis of N-(1-Fluoropropan-2-yl)thietan-3-amine

Document ID: TSC-2026-03-THIET-SYNTH Version: 1.0 Last Updated: March 12, 2026

Introduction

Welcome to the technical support guide for the synthesis of N-(1-Fluoropropan-2-yl)thietan-3-amine. This molecule is of significant interest in medicinal chemistry, where the thietane ring serves as a valuable bioisostere, and the fluoropropyl moiety can modulate physicochemical properties.[1][2] The primary and most efficient route to this compound is through the reductive amination of thietan-3-amine with 1-fluoro-2-propanone (fluoroacetone).[1][3]

This guide provides in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols to help you overcome common challenges and improve the yield and purity of your synthesis.

Baseline Synthesis Protocol: Reductive Amination

The synthesis proceeds via the formation of an imine intermediate from thietan-3-amine and 1-fluoro-2-propanone, which is then reduced in situ to the desired secondary amine.[3]

Reaction Scheme:

A common and effective reducing agent for this transformation is Sodium Triacetoxyborohydride (NaBH(OAc)₃), which is known for its mildness and chemoselectivity in reducing imines in the presence of carbonyls.[4][5]

Troubleshooting Guide (Q&A Format)

This section addresses specific issues that may arise during the synthesis.

Issue 1: Low or No Product Yield

• Q: My reaction yield is consistently low (<40%), or I am failing to isolate any product. What are the most likely causes?

  A: Low yield is the most common issue and can stem from several factors. A systematic approach is required to diagnose the problem.

  • Cause A: Poor Imine Formation. The equilibrium between the starting materials and the imine intermediate must be shifted towards the imine for the reduction to be efficient.[3]

    • Solution 1: Acid Catalysis. The reaction is often catalyzed by a weak acid, such as acetic acid. The acid protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic for the amine to attack. However, using too much or too strong an acid can protonate the starting amine, rendering it non-nucleophilic.[5] We recommend adding 1.0-1.2 equivalents of glacial acetic acid relative to the thietan-3-amine.

    • Solution 2: Water Removal. The formation of the imine from the hemiaminal intermediate releases a molecule of water.[3] In a non-optimized system, this water can hydrolyze the imine back to the starting materials. While not always necessary with efficient reducing agents like NaBH(OAc)₃, adding a dehydrating agent like anhydrous magnesium sulfate (MgSO₄) or molecular sieves (3Å or 4Å) can significantly improve imine concentration.

  • Cause B: Inactive Reducing Agent. Sodium triacetoxyborohydride is moisture-sensitive.

    • Solution: Use a freshly opened bottle of NaBH(OAc)₃ or a batch that has been stored properly in a desiccator. Ensure your reaction solvent (e.g., Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)) is anhydrous.

  • Cause C: Thietane Ring Instability. The thietane ring, while more stable than thiiranes (three-membered rings), is subject to ring strain and can be opened by strong nucleophiles or under harsh acidic/basic conditions.[6][7]

    • Solution: Maintain a reaction pH that is weakly acidic (around 5-6). Avoid strong acids and high temperatures. The reaction should ideally be run at room temperature.

  • Cause D: Sub-optimal Stoichiometry.

    • Solution: A slight excess of the ketone (1.1 to 1.2 equivalents of 1-fluoro-2-propanone) can help drive the reaction to completion. The reducing agent is typically used in excess (1.5 equivalents) to ensure full reduction of the imine.

Issue 2: Presence of Significant Impurities or Side Products

• Q: My crude product analysis (TLC, LC-MS, NMR) shows multiple spots/peaks besides my desired product. What are these impurities and how can I avoid them?

  A: Side reactions can compete with the desired pathway, reducing yield and complicating purification.

  • Side Product A: Unreacted Starting Materials.

    • Cause: Incomplete reaction due to reasons outlined in "Issue 1".

    • Solution: Re-evaluate your reaction time, stoichiometry, and reagent quality. Monitor the reaction by TLC or LC-MS until the limiting reagent (typically thietan-3-amine) is consumed.

  • Side Product B: Hydroxy-amine by-product (N-(1-hydroxypropan-2-yl)thietan-3-amine).

    • Cause: If a less selective reducing agent like sodium borohydride (NaBH₄) is used, it can reduce the starting ketone (1-fluoro-2-propanone) to the corresponding alcohol before it forms the imine.[4]

    • Solution: Sodium triacetoxyborohydride (NaBH(OAc)₃) is the preferred reagent as it selectively reduces the protonated imine much faster than it reduces the ketone.[4][5]

  • Side Product C: Thietane Ring-Opened Products.

    • Cause: The sulfur atom in the thietane ring is nucleophilic and can be susceptible to alkylation or oxidation.[8] Extreme pH or temperature can promote ring-opening polymerization or decomposition.[7]

    • Solution: Maintain mild, weakly acidic conditions and moderate temperatures (0°C to room temperature). Ensure all reagents are pure and free from strong electrophiles or oxidants.

Issue 3: Difficulty in Product Purification

• Q: I'm struggling to isolate a pure product. Standard extraction and chromatography are not effective.

  A: Amines can be challenging to purify due to their basicity and polarity.

  • Challenge A: Emulsion during Aqueous Workup.

    • Solution: During the basic wash (e.g., with saturated NaHCO₃ solution) to quench the reaction and remove acetic acid, emulsions can form. Adding brine (saturated NaCl solution) can help break these emulsions by increasing the ionic strength of the aqueous phase.

  • Challenge B: Product Loss on Silica Gel.

    • Cause: The basic amine product can interact strongly with the acidic silica gel, leading to streaking, poor separation, and even product decomposition on the column.

    • Solution 1: Neutralize the Silica. Pre-treat your silica gel by slurrying it in the eluent system containing a small amount of a volatile base, like triethylamine (~1%). This will deactivate the acidic sites.

    • Solution 2: Alternative Purification. Consider an acid-base extraction. Dissolve the crude mixture in an organic solvent (e.g., ethyl acetate), extract with dilute acid (e.g., 1M HCl) to pull the amine product into the aqueous layer. Wash the aqueous layer with the organic solvent to remove non-basic impurities. Then, basify the aqueous layer (e.g., with 2M NaOH) and extract the pure amine back into an organic solvent.[9]

Frequently Asked Questions (FAQs)

• Q1: Can I use a different reducing agent, like Sodium Borohydride (NaBH₄) or Sodium Cyanoborohydride (NaBH₃CN)?

  • A1: Yes, but with caveats. NaBH₄ is a stronger reducing agent and may reduce the ketone starting material, lowering your yield.[4] NaBH₃CN is very effective and selective, similar to NaBH(OAc)₃, but it is highly toxic and generates cyanide waste, making it less desirable from a safety and environmental perspective.[4] For most lab-scale applications, NaBH(OAc)₃ offers the best balance of reactivity, selectivity, and safety.

• Q2: What is the optimal solvent for this reaction?

  • A2: Aprotic solvents are preferred. Dichloromethane (DCM) and 1,2-Dichloroethane (DCE) are most common and work well. Tetrahydrofuran (THF) can also be used. Protic solvents like methanol or ethanol can sometimes participate in the reaction or slow down imine formation.

• Q3: How should I monitor the reaction progress?

  • A3: Thin-Layer Chromatography (TLC) is often sufficient. Use a mobile phase like 10% Methanol in DCM with 1% triethylamine. Stain with potassium permanganate (KMnO₄), which will visualize the amine product and starting amine, or ninhydrin for the primary amine starting material. For more precise tracking, LC-MS is ideal as it can confirm the mass of the product and intermediates.

• Q4: My thietan-3-amine starting material is a hydrochloride salt. Do I need to free-base it first?

  • A4: Yes, it is highly recommended. The HCl salt is not nucleophilic. You can free-base it by dissolving the salt in a minimal amount of water, adding a base (like 2M NaOH) until the solution is basic (pH > 11), and then extracting the free amine into an organic solvent like DCM. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and use the solution directly or after careful solvent removal. Alternatively, you can add an extra equivalent of a non-nucleophilic base (like triethylamine or DIPEA) to the reaction mixture to neutralize the HCl in situ.

Data & Visualization

Table 1: Comparison of Common Reducing Agents

Reducing Agent	Abbreviation	Equivalents	Pros	Cons
Sodium Triacetoxyborohydride	NaBH(OAc)₃	1.5	High selectivity for imines; mild; commercially available.[4]	Moisture sensitive; relatively higher cost.
Sodium Cyanoborohydride	NaBH₃CN	1.5	High selectivity for imines; effective in protic solvents.[4]	Highly toxic (cyanide source); environmental concerns.
Sodium Borohydride	NaBH₄	1.5	Inexpensive; readily available.	Can reduce starting ketone; less selective; may require pH control.

Diagrams

Detailed Experimental Protocol

Materials:

• Thietan-3-amine (free base)

• 1-Fluoro-2-propanone

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM), anhydrous

• Glacial Acetic Acid

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask under an inert atmosphere (Nitrogen or Argon), add thietan-3-amine (1.0 eq).

• Dissolve the amine in anhydrous DCM (approx. 0.1 M concentration).

• Add 1-fluoro-2-propanone (1.1 eq) followed by glacial acetic acid (1.1 eq).

• Stir the mixture at room temperature for 45 minutes to facilitate imine formation.

• In portions, carefully add sodium triacetoxyborohydride (1.5 eq) to the stirring solution. Note: Slight effervescence may be observed.

• Allow the reaction to stir at room temperature. Monitor progress by TLC or LC-MS. The reaction is typically complete within 4 to 16 hours.

• Once the starting amine is consumed, slowly quench the reaction by adding saturated NaHCO₃ solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel. Separate the layers.

• Extract the aqueous layer two more times with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude oil via flash column chromatography on silica gel (pre-treated with 1% triethylamine in the eluent) using a gradient of 0-10% methanol in DCM to afford the pure N-(1-Fluoropropan-2-yl)thietan-3-amine.

References

• BenchChem. (n.d.). Technical Support for Thiane-4-thiol.
• BenchChem. (n.d.). A Technical Guide to Novel Synthesis Routes for N-Substituted Thietan-3-amines.

• Wikipedia. (2023). Thietane. Retrieved from [Link]

• Gaspard, G., & Lebleu, T. (2022). Trichloroacetic acid fueled practical amine purifications. Beilstein Journal of Organic Chemistry, 18, 255–261. [Link]

• Roudier, M., et al. (2020). Functionalized Thietanes: an Overlooked Class of Building Blocks for Drug Discovery. ChemRxiv. [Link]

• Ayeti, D., Krishnaveni, M., & Gowri, R. S. (2024). Synthesis Methods of 3-Amino Thietane and its Derivatives. Journal of Community Pharmacy Practice, 4(3), 14-21.
• Google Patents. (2022). CN115093391A - Synthetic method of 3-thietanamine hydrochloride.
• BenchChem. (n.d.). An In-depth Technical Guide to the Physical and Chemical Properties of Thietane Rings.
• Zhang, X., & Li, Y. (2019). Thietanes and Thietes: Fused and Spiro-Ring Derivatives.
• Google Patents. (1996). WO1996026203A1 - Method of producing thiethane-3-amines by the reductive amination of thiethane-3-ones.

• Wikipedia. (2023). Reductive amination. Retrieved from [Link]

• Shao, L., et al. (2020). Recent synthesis of thietanes. Beilstein Journal of Organic Chemistry, 16, 1357–1410. [Link]

• Journal of Organic Chemistry. (2024). Synthesis of 3,3-Disubstituted Thietane Dioxides.
• Ramachandran, P.V. (2023).
• ResearchGate. (2020). Recent synthesis of thietanes.

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• Beilstein Journals. (2020). Recent synthesis of thietanes.
• Google Patents. (2013).

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. Retrieved from [Link]

• Powers, S. E., & Mork, B. V. (2022). Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride. ACS Omega, 7(34), 30277–30286. [Link]

• Pooth, S., et al. (2017). Synthesis of Fluorinated Amines: A Personal Account. Accounts of Chemical Research, 50(10), 2460–2471. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Reductive amination - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Thietane - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. BJOC - Trichloroacetic acid fueled practical amine purifications [beilstein-journals.org]

Pillar 1: Photochemical [2+2] Cycloadditions (Thia-Paternò-Büchi)

Welcome to the Thietane Synthesis Technical Support & Troubleshooting Center . As a Senior Application Scientist, I have designed this guide to address the most critical bottlenecks encountered by medicinal chemists and drug development professionals during the construction of four-membered sulfur heterocycles.

Thietanes are highly strained, electron-rich rings that serve as valuable bioisosteres in drug discovery. However, synthesizing them requires precise control over thermodynamics and kinetics to prevent competitive elimination, polymerization, or reagent degradation. Below, we troubleshoot the three primary synthetic strategies: Photochemical Cycloadditions, Classical 1,3-Dihalide Cyclizations, and Epoxide Ring Expansions.

The Thia-Paternò-Büchi (TPB) reaction is a highly atom-economical method for synthesizing complex thietane scaffolds through the photochemical [2+2] cycloaddition of a thiocarbonyl (thione) and an alkene[1].

Q: My thiocarbonyl substrates are degrading before the cycloaddition occurs, resulting in near-zero thietane yields. How can I prevent this? A: Aliphatic thioketones and thioaldehydes are intrinsically unstable and prone to rapid oligomerization or oxidation. To bypass this, you must avoid isolating the thiocarbonyl. Instead, utilize a domino photochemical reaction where the thiocarbonyl is generated in situ[2]. By using stable pyrenacyl or phenacyl sulfides as precursors, a Norrish Type II fragmentation triggered by visible light generates the transient thiocarbonyl, which immediately reacts with the alkene partner via a triplet-triplet Dexter energy transfer mechanism[2].

Photochemical Thia-Paternò-Büchi workflow with in situ thiocarbonyl generation.

Self-Validating Protocol: Visible-Light Domino TPB Synthesis

• Preparation & Degassing: Dissolve the phenacyl sulfide precursor and the electron-rich alkene in acetonitrile. Degas the mixture with argon for 15–20 minutes. Causality: Oxygen is a potent triplet quencher; failing to degas will quench the excited state of the thione, halting the formation of the 1,4-biradical intermediate[1].

• Irradiation: Place the reaction vessel near a visible-light source (or high-pressure mercury lamp for UV-mediated variants) and irradiate with continuous stirring[1].

• Monitoring: Track the reaction via TLC or GC-MS. The disappearance of the stable sulfide precursor validates the Norrish Type II cleavage.

• Purification: Remove the solvent under reduced pressure and purify via silica gel column chromatography (hexane/ethyl acetate gradient)[1].

Pillar 2: Classical 1,3-Dihalide Cyclization

Treating a 1,3-dihalide or 1,3-disulfonate with a sulfide ion is the oldest and most scalable route to thietanes[3]. However, the strain of the four-membered ring makes this kinetically challenging.

Q: I am observing high levels of elimination (alkene formation) and intermolecular polymerization instead of thietane ring closure. How do I optimize the cyclization? A: The competition between intramolecular Sₙ2 (ring closure), intermolecular Sₙ2 (polymerization), and E2 (elimination) is dictated by concentration and solvent basicity.

• To stop polymerization: You must operate under pseudo-high dilution. Adding the dihalide dropwise to a large excess of the sulfur source ensures that once one end of the molecule reacts, the probability of the other end reacting intramolecularly is maximized.

• To stop elimination: Solvent selection is critical. While DMF works excellently for simple dibromides (yielding up to 97%), it fails for dimethanesulfonates due to competitive elimination. Switching to a protic solvent like aqueous ethanol dampens the basicity of the sulfide ion, favoring substitution over elimination[3].

Troubleshooting logic for optimizing 1,3-dihalide cyclization yields.

Self-Validating Protocol: Optimized Cyclization using Thiourea/NaOH

• Reagent Preparation: In a 2L flask, prepare a well-stirred solution of thiourea (3.0 mol) and NaOH (9.0 mol) in H₂O (1.5 L). Heat the mixture to reflux[4]. Causality: Thiourea acts as an excellent, non-basic nucleophile to form an isothiouronium intermediate, which NaOH subsequently hydrolyzes to the active thiolate, keeping the steady-state concentration of free sulfide low.

• Controlled Addition: Add 1-bromo-3-chloropropane (2.5 mol) dropwise over 1 hour to the heated mixture[4].

• Cyclization: Maintain vigorous stirring at reflux for 2 hours to drive the double nucleophilic displacement[5].

• Isolation: Steam distill the mixture. Separate the organic layer, dry over K₂CO₃, and fractionally distill (collecting the fraction at bp 92–94 °C) to afford pure thietane[4].

Pillar 3: Epoxide Ring Expansion

Q: How can I synthesize substituted thietan-3-ols with high regioselectivity? A: Utilize oxiranes (epoxides) bearing a vicinal leaving group, such as epithiochlorohydrin or chloromethyloxiranes[5]. The reaction is driven by the relief of the three-membered ring strain. A sulfur nucleophile (e.g., H₂S with Ba(OH)₂) attacks the less sterically hindered carbon of the oxirane, generating a γ-halo-β-hydroxyalkanethiol intermediate. The newly introduced thiolate then performs an intramolecular Sₙ2 displacement of the vicinal halogen, yielding the thietane-3-ol[5].

Mechanistic pathway for thietane-3-ol synthesis via epoxide ring expansion.

Quantitative Data Summary

The table below consolidates expected yields across different optimization strategies to help you benchmark your experimental results:

Synthesis Strategy	Starting Material	Reagents / Conditions	Yield (%)	Ref
Classical Cyclization	1-Bromo-3-chloropropane	Thiourea, NaOH, H₂O, Reflux	45%	[4]
Classical Cyclization	1,3-Dibromide precursor	Na₂S, DMF, 110 °C	97%	[3]
Classical Cyclization	1,3-Dimethanesulfonate	Na₂S, Aqueous Ethanol, 80 °C	>70%	[3]
Photochemical [2+2]	Thiobenzophenone + Olefin	UV Light (hν), Degassed	60–90%	[1]
Domino Photochemical	Phenacyl sulfide + Alkene	Visible Light, Norrish Type II	Up to 85%	[6]

References

• Thieme-Connect. "Product Subclass 1: Thietanes and Derivatives." Available at: [Link]

• Organic Letters (ACS). "Preparation of Thietane Derivatives through Domino Photochemical Norrish Type II/Thia-Paternò–Büchi Reactions." Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. 2-Methylthietane for Research|High-Qurity|Supplier [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: N-(1-Fluoropropan-2-yl)thietan-3-amine Synthesis &amp; Handling

Welcome to the Application Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals working with N-(1-Fluoropropan-2-yl)thietan-3-amine (CAS: 1850206-88-0). This compound features a unique 4-membered sulfur-containing heterocycle (thietane) and a fluorinated aliphatic chain, making it a highly valuable building block in the development of novel isoxazoline insecticides and pharmaceutical candidates [4].

Due to the inherent ring strain of the thietane moiety and the volatility of fluorinated precursors, synthesizing and handling this compound requires specific optimization. Below, you will find field-proven troubleshooting FAQs, validated protocols, and mechanistic insights to ensure high-yield, reproducible results.

I. Troubleshooting & FAQs

Q1: Why am I observing significant over-alkylation (dialkylation) when reacting thietan-3-amine with 1-fluoro-2-bromopropane? A1: Direct alkylation of primary amines via SN2 substitution often suffers from poor selectivity, leading to a complex mixture of primary, secondary, and tertiary amines. Furthermore, the basic conditions (e.g., K2CO3 at elevated temperatures) required for direct alkylation can promote unwanted side reactions. Solution: Pivot to a reductive amination strategy using 1-fluoroacetone. This method is significantly milder and highly selective for the mono-alkylated product [1].

Q2: My thietane ring appears to be degrading, resulting in a complex crude mixture. What causes this? A2: The 4-membered thietane ring is highly strained. It is susceptible to nucleophilic ring-opening (e.g., by strong bases like butyllithium) and electrophilic attack at the sulfur atom (e.g., by halogens) [2]. Solution: Avoid harsh reagents and high temperatures. When performing N-alkylation, use mild reducing agents like sodium triacetoxyborohydride (NaBH(OAc)3), which operate near neutral pH and are exceptionally well-tolerated by the thietane moiety [1].

Q3: The reaction yield is inconsistent between batches. I suspect it is related to the fluorinated precursor. How should I handle it? A3: Fluorinated small molecules, such as 1-fluoroacetone, are highly volatile and can easily evaporate from the reaction mixture before condensation occurs. Solution: Ensure the reaction vessel is properly sealed or equipped with a highly efficient cold-finger condenser. Add the fluorinated reagent at a slightly depressed temperature (0 °C) to minimize evaporative loss before allowing the system to warm to room temperature.

II. Quantitative Data: Synthesis Route Comparison

To optimize your workflow, consider the following comparison between the two primary synthetic routes for N-(1-Fluoropropan-2-yl)thietan-3-amine.

Parameter	Direct Alkylation	Reductive Amination (Recommended)
Primary Reagents	1-Fluoro-2-bromopropane, K2CO3	1-Fluoroacetone, NaBH(OAc)3
Selectivity	Low (Dialkylation is a major side-reaction)	High (Monoalkylation strongly favored)
Reaction Conditions	50–80 °C, 4–16 h	Room Temperature, 12–24 h
Thietane Ring Stability	Moderate risk of nucleophilic ring-opening	High stability under mild conditions
Typical Yield Expectation	30–50%	70–85%

III. Experimental Protocol: Reductive Amination

This protocol outlines a self-validating system for the synthesis of N-(1-Fluoropropan-2-yl)thietan-3-amine. Every step is designed to mitigate the specific vulnerabilities of the thietane ring and the fluorinated precursor [1] [3].

Materials Required:

• Thietan-3-amine hydrochloride (Starting Material)

• 1-Fluoroacetone (Alkylating Agent)

• Triethylamine (Et3N)

• Sodium triacetoxyborohydride (NaBH(OAc)3)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

• Freebasing the Amine: Suspend thietan-3-amine hydrochloride (1.0 equiv) in anhydrous DCM (0.2 M concentration) under an inert argon atmosphere. Add triethylamine (1.1 equiv) and stir at room temperature for 15 minutes.

  • Causality: Triethylamine neutralizes the hydrochloride salt, liberating the free amine required for the subsequent nucleophilic attack on the carbonyl carbon.

• Imine Condensation: Cool the reaction mixture to 0 °C using an ice bath. Slowly add 1-fluoroacetone (1.0 equiv) dropwise. Remove the ice bath and stir for 45–60 minutes at room temperature.

  • Causality: Pre-forming the imine intermediate before adding the reducing agent minimizes the direct, competitive reduction of the ketone to an alcohol, thereby maximizing the overall yield.

• Reduction: Cool the mixture back to 0 °C. Add sodium triacetoxyborohydride (1.5 equiv) portion-wise over 10 minutes.

  • Causality: Portion-wise addition controls the exothermic nature of the reduction. Maintaining a cool temperature prevents thermal degradation of the strained thietane ring.

• Reaction Maturation: Allow the reaction mixture to warm to room temperature and stir for 12–24 hours. Monitor completion via LC-MS or TLC.

• Work-up & Isolation: Quench the reaction carefully with saturated aqueous sodium bicarbonate (NaHCO3) to neutralize excess reducing agent. Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via silica gel column chromatography (eluting with Hexanes/Ethyl Acetate) to yield pure N-(1-Fluoropropan-2-yl)thietan-3-amine.

IV. Process Visualization

Reductive amination workflow for N-(1-Fluoropropan-2-yl)thietan-3-amine synthesis.

V. References

• Wikipedia Contributors. "Thietane". Wikipedia. URL: [Link]

• European Patent Office. "ISOXAZOLINE DERIVATIVES AS INSECTICIDAL COMPOUNDS". Google Patents. URL:

Reference Data & Comparative Studies

Unambiguous Structural Validation of N-(1-Fluoropropan-2-yl)thietan-3-amine: A Comparative Guide to NMR and LC-MS Platforms

Fluorinated amines and strained sulfur heterocycles are increasingly recognized as privileged motifs in fragment-based drug discovery (FBDD) . Among these, N-(1-Fluoropropan-2-yl)thietan-3-amine stands out. The thietane ring provides a unique vector for hydrogen bonding and metabolic stability, while the fluorinated isopropyl group enhances lipophilicity and target binding kinetics.

However, the structural validation of this molecule presents a significant analytical hurdle. Confirming the exact regiochemistry (e.g., distinguishing the 3-amine from a 2-amine) and the integrity of the fluorinated side chain requires parsing highly complex scalar couplings. As a Senior Application Scientist, I have designed this guide to objectively compare the analytical platforms used for this task, detailing why high-field NMR remains the gold standard for creating a self-validating proof of structure.

The Analytical Challenge: Causality in Structural Elucidation

To understand why validating this specific molecule is difficult, we must look at the causality behind its spectral behavior:

• Thietane Ring Puckering & Strain: The 4-membered thietane ring is highly strained. The protons on C2 and C4 ( α to sulfur) typically resonate around 3.3 ppm, while the C3 proton ( β to sulfur, α to nitrogen) appears downfield around 4.0–4.5 ppm . The ring's puckering dynamics create complex, non-first-order splitting patterns (often ABX or AA'BB'X systems).

• Diastereotopic Fluoromethyl Protons: The -CH2F group is adjacent to a chiral center (C2 of the propan-2-yl group). This makes the two protons of the -CH2F group chemically non-equivalent (diastereotopic). Furthermore, they are split by a massive geminal 2JHF​ coupling of approximately 47 Hz .

If an analyst relies on low-resolution techniques, the thietane C3-H multiplet and the fluoromethyl -CH2F multiplets (both resonating between 4.0 and 4.6 ppm) will overlap into an unresolved spectral "hump." This masks the true regiochemistry and leaves room for structural ambiguity.

Platform Comparison: High-Field NMR vs. Benchtop NMR vs. LC-MS/MS

When evaluating analytical platforms, we must prioritize systems that provide definitive, self-validating proof of molecular connectivity.

• High-Field NMR (600 MHz) with 19F-Cryoprobe (The Gold Standard): High-field systems deliver the chemical shift dispersion required to separate the thietane C3-H multiplet from the -CH2F signals. By leveraging 2D HSQC and HMBC experiments, we can trace the exact carbon-proton backbone, definitively proving the N-alkylation site.

• Benchtop NMR (80 MHz) (The Accessible Alternative): Benchtop systems are excellent for rapid purity checks and reaction monitoring . However, at 80 MHz, a 15 Hz multiplet occupies significantly more ppm space than at 600 MHz, leading to severe signal overlap in the critical 3.0–4.5 ppm region. While it can confirm the presence of fluorine via 1D 19F NMR, it cannot unambiguously map the 3D connectivity of this specific isomer.

• LC-MS/MS (The High-Throughput Alternative): Mass spectrometry provides the exact mass ( [M+H]+ at m/z 178.07) and useful fragmentation patterns (e.g., loss of HF). However, MS cannot easily differentiate between N-(1-Fluoropropan-2-yl)thietan-3-amine and closely related positional isomers (like N-(3-fluoropropyl)thietan-3-amine) without a reference standard.

Quantitative Performance Comparison

Metric	High-Field NMR (600 MHz)	Benchtop NMR (80 MHz)	LC-MS/MS (Q-TOF)
1H Resolution (Dispersion)	Excellent (~0.005 ppm/Hz)	Moderate (~0.05 ppm/Hz)	N/A (Mass-based)
Isomer Differentiation	Definitive (3D mapping)	Ambiguous (Overlap issues)	Poor (Requires standards)
19F Sensitivity	High (Cryoprobe enabled)	Moderate	N/A
Primary Use Case	Unambiguous Structural Elucidation	Rapid Reaction Monitoring	High-Throughput Screening

Self-Validating Experimental Methodology

To establish absolute trustworthiness, the structural validation protocol must be a self-validating system . This means the data must internally confirm its own accuracy without relying on external assumptions. Below is the step-by-step methodology for high-field NMR validation.

Step 1: Sample Preparation Dissolve 10 mg of the compound in CDCl3. Causality: CDCl3 is chosen over protic solvents to prevent the rapid exchange of the secondary amine N-H proton, allowing it to be observed as a broad singlet or triplet, which aids in identifying the adjacent chiral center.

Step 2: 1D 19F and 1H NMR Acquisition (The Internal Tag) Acquire the 19F spectrum first. The -CH2F fluorine will appear as a doublet of triplets (dt) around -225 ppm. Self-Validation: Extract the 2JHF​ coupling constant (typically ~47 Hz) from this 19F signal. This value acts as an internal metric. When analyzing the 1H NMR spectrum, you must find a proton multiplet at ~4.4 ppm that exhibits this exact same 47 Hz splitting. If the values match perfectly, the assignment is internally validated.

Step 3: 2D COSY and HSQC Mapping Use HSQC to correlate the resolved 1H signals to their respective 13C carbons. The thietane C2/C4 carbons will appear around 26 ppm, while the C3 carbon will be shifted downfield to ~55 ppm due to the electronegative nitrogen. Use COSY to map the intact spin system of the propan-2-yl group ( CH3​→CH→CH2​F ).

Step 4: 2D HMBC Connectivity (The Closed Loop) To prove the exact N-alkylation site, execute an HMBC experiment (optimized for 3JCH​ couplings of ~8 Hz). Self-Validation: Look for the cross-peak between the propan-2-yl CH proton (~3.0 ppm) and the thietane C3 carbon (~55 ppm). Conversely, look for the cross-peak from the thietane C3 proton (~4.2 ppm) to the propan-2-yl CH carbon (~50 ppm). This reciprocal correlation acts as a self-validating closed loop, unambiguously confirming the linkage between the two halves of the molecule.

Workflow for self-validating NMR structural elucidation.

Key 2D NMR correlations establishing regiochemistry and connectivity.

Conclusion

While LC-MS/MS and benchtop NMR systems provide rapid, accessible data for routine monitoring, they fall short when absolute regiochemical certainty is required for complex, strained fluorinated heterocycles. High-field NMR (600 MHz and above), equipped with 19F capabilities and 2D heteronuclear mapping, remains the only platform capable of generating a self-validating dataset. By matching 2JHF​ coupling constants across nuclei and closing the structural loop with reciprocal HMBC correlations, researchers can confidently advance N-(1-Fluoropropan-2-yl)thietan-3-amine through the drug development pipeline.

References

• RSC Chemical Biology. 19F NMR viewed through two different lenses: ligand-observed and protein-observed 19F NMR applications for fragment-based drug discovery.[Link]

• Oxford Instruments. High-field to Benchtop NMR Spectroscopy - Part 1.[Link]

• Magnetic Resonance (Copernicus). Inter-residue through-space scalar 19F-19F couplings between CH2F groups in a protein.[Link]

comparative analysis of N-(1-Fluoropropan-2-yl)thietan-3-amine with non-fluorinated analogs

An in-depth comparative analysis of N-(1-fluoropropan-2-yl)thietan-3-amine against its non-fluorinated analog, N-(propan-2-yl)thietan-3-amine, offers a masterclass in rational drug design. The thietane ring—a four-membered sulfur-containing heterocycle—is increasingly utilized as a unique bioisostere for aliphatic rings[1]. However, secondary amines attached to such scaffolds often suffer from rapid oxidative metabolism and suboptimal lipophilicity. By introducing a single fluorine atom at the β -position of the N-alkyl chain, researchers can fundamentally reprogram the molecule's physicochemical and pharmacokinetic (DMPK) profile[2].

This guide explores the causality behind these structural modifications, providing comparative data, mechanistic pathways, and self-validating experimental protocols for drug development professionals.

Physicochemical Profiling: The Impact of β -Fluorination

The addition of a fluorine atom is not merely a steric substitution; it is a profound electronic intervention. Fluorine is the most electronegative element, and its inclusion creates a strong inductive electron-withdrawing effect (-I) through the σ -bond network.

The Causality of pKa and logD Shifts: This inductive pull draws electron density away from the basic secondary amine, destabilizing the protonated ammonium species. Consequently, β -fluorination typically drops the amine's pKa by 1.5 to 2.0 units[3]. According to the Henderson-Hasselbalch equation, lowering the pKa from ~10.2 to ~8.5 means a significantly greater fraction of the compound exists in the un-ionized (neutral) state at physiological pH (7.4). Because neutral molecules partition more readily into lipid membranes, the effective lipophilicity (logD 7.4​ ) increases, enhancing passive cellular permeability without drastically increasing the absolute partition coefficient (logP)[4].

Table 1: Comparative Physicochemical Properties

Property	N-(propan-2-yl)thietan-3-amine (Non-Fluorinated)	N-(1-fluoropropan-2-yl)thietan-3-amine (Fluorinated)
Structural Motif	Isopropyl	1-Fluoropropan-2-yl
Estimated pKa	~10.2	~8.5
Calculated logP	~1.1	~1.3
logD at pH 7.4	~ -1.5 (Highly ionized)	~ +0.2 (Increased neutral fraction)
Topological Polar Surface Area	12.0 Ų	12.0 Ų

Metabolic Stability: Evading CYP450 N-Dealkylation

A primary clearance mechanism for secondary amines is N-dealkylation mediated by Cytochrome P450 enzymes (e.g., CYP2D6, CYP3A4).

The Causality of CYP450 Evasion: CYP-mediated N-dealkylation is initiated by either a Hydrogen Atom Transfer (HAT) or Single Electron Transfer (SET) at the carbon α to the nitrogen. The highly electronegative fluorine atom destabilizes the electron-deficient transition state (radical or radical cation) formed during this step, creating a kinetic bottleneck that slows down the rate of intrinsic clearance ( CLint​ )[2].

Furthermore, enzymes like CYP2D6 rely heavily on electrostatic ion-pairing interactions between an active-site aspartate residue (Asp301) and the protonated amine of the substrate. By lowering the pKa, fluorination reduces the population of the protonated species at physiological pH, thereby decreasing the binding affinity ( Km​ ) of the drug to the metabolizing enzyme[4].

Mechanistic pathway of CYP450 N-dealkylation and inhibition by beta-fluorination.

Self-Validating Experimental Protocols

To objectively compare these analogs, robust, self-validating methodologies must be employed. The following protocols ensure internal consistency and reproducibility.

Protocol A: Synthesis via Reductive Amination

This one-pot method reliably forms the C-N bond while avoiding over-alkylation[5].

• Imine Formation: To a stirred solution of thietan-3-one (1.0 eq) in anhydrous dichloromethane (DCM, 0.2 M) at room temperature, add 1-fluoropropan-2-amine (1.0 eq) and a catalytic amount of acetic acid. Stir for 2 hours.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) portion-wise over 15 minutes. Stir at room temperature for 12–24 hours.

• Self-Validation (Monitoring): Monitor via LC-MS. The reaction is deemed complete only when the intermediate imine mass is fully consumed, preventing unreacted starting material from contaminating the yield.

• Workup: Quench with saturated aqueous NaHCO₃. Extract the aqueous layer with DCM (3x). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash chromatography.

Protocol B: In Vitro Microsomal Stability Assay

This assay determines the intrinsic clearance ( CLint​ ) and half-life ( t1/2​ ) of the compounds.

• Preparation: Prepare a 1 µM solution of the test compound in 0.1 M potassium phosphate buffer (pH 7.4).

• Incubation: Add Human Liver Microsomes (HLMs) to achieve a final protein concentration of 0.5 mg/mL. Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation: Initiate the metabolic reaction by adding an NADPH regenerating system (1 mM final concentration).

• Quenching: At designated time points (0, 5, 15, 30, and 60 minutes), remove 50 µL aliquots and immediately quench the reaction by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., labetalol).

• Self-Validation (Controls):

  • Negative Control: Run a parallel incubation lacking NADPH to rule out chemical instability or non-CYP mediated degradation (e.g., esterases).

  • Positive Control: Run Verapamil in parallel to confirm the enzymatic viability of the HLM batch.

• Analysis: Centrifuge the quenched samples at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound.

End-to-end experimental workflow from synthesis to DMPK profiling of thietanes.

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• 3. Predicting and tuning physicochemical properties in lead optimization: amine basicities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Importance of amine pKa and distribution coefficient in the metabolism of fluorinated propranolol derivatives. Preparation, identification of metabolite regioisomers, and metabolism by CYP2D6 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to the Mass Spectrometric Confirmation of N-(1-Fluoropropan-2-yl)thietan-3-amine

In the landscape of modern drug discovery, the precise and unambiguous characterization of novel chemical entities is paramount. The confirmation of molecular weight serves as a foundational checkpoint in the validation of a synthesized compound's identity. This guide provides an in-depth comparison of mass spectrometry techniques for the molecular weight confirmation of N-(1-Fluoropropan-2-yl)thietan-3-amine, a small molecule featuring a blend of a sulfur-containing heterocycle, a secondary amine, and a fluorinated alkyl chain. This document is intended for researchers, scientists, and drug development professionals seeking to apply rigorous analytical standards to their work.

Introduction: The Analytical Imperative

N-(1-Fluoropropan-2-yl)thietan-3-amine (C7H14FNS) is a compound of interest due to the prevalence of thietane rings in medicinal chemistry as small, polar motifs that can influence physicochemical properties.[1][2] The introduction of a fluorine atom further modulates properties such as metabolic stability and binding affinity. Accurate mass determination is the first step in verifying the successful synthesis of this specific molecule before proceeding to more complex biological assays.

Chemical Structure and Theoretical Molecular Weight:

• SMILES: CC(CF)NC1CSC1[3]

• Molecular Formula: C7H14FNS

• Monoisotopic Mass: 163.0831 g/mol

• Average Molecular Weight: 163.26 g/mol

This guide will compare and contrast common mass spectrometry ionization techniques, providing the theoretical basis for experimental choices and a practical, step-by-step protocol for analysis.

Comparative Analysis of Ionization Techniques

The choice of ionization technique is critical for the successful analysis of small molecules. For a compound like N-(1-Fluoropropan-2-yl)thietan-3-amine, which possesses a basic nitrogen atom, "soft" ionization techniques that minimize fragmentation are generally preferred.

Ionization Technique	Principle	Suitability for N-(1-Fluoropropan-2-yl)thietan-3-amine	Expected Ion	Advantages	Disadvantages
Electrospray Ionization (ESI)	A high voltage is applied to a liquid to create an aerosol, leading to the formation of gas-phase ions from solution.[4]	Excellent. The secondary amine is readily protonated in a slightly acidic solution.	[M+H]+	"Soft" ionization preserves the molecular ion.[4] Excellent for polar molecules and readily coupled with liquid chromatography (LC-MS).[4][5]	Can be susceptible to ion suppression.
Atmospheric Pressure Chemical Ionization (APCI)	A corona discharge creates reagent ions from the solvent vapor, which then ionize the analyte through chemical reactions.	Good. Suitable for less polar compounds that are volatile enough to be vaporized.	[M+H]+	Tolerant of higher flow rates and less polar solvents than ESI.	Can induce more fragmentation than ESI.
Electron Ionization (EI)	A high-energy electron beam bombards the sample in the gas phase, causing ionization and extensive fragmentation.	Poor. This is a "hard" ionization technique that would likely lead to excessive fragmentation, making the molecular ion difficult to observe.[6]	M+• (often absent or very weak)	Provides reproducible fragmentation patterns for library matching.	Molecular ion peak is often weak or absent for labile compounds.[6]

Rationale for Technique Selection:

For routine molecular weight confirmation of N-(1-Fluoropropan-2-yl)thietan-3-amine, Electrospray Ionization (ESI) is the most appropriate technique. Its soft nature ensures that the primary ion observed will be the protonated molecule ([M+H]+), directly confirming the intact molecular weight.[4] Liquid Chromatography-Mass Spectrometry (LC-MS) with an ESI source is a powerful combination for analyzing samples of varying purity.[5][7][8][9]

Experimental Workflow and Protocol

The following section details a comprehensive workflow for the confirmation of N-(1-Fluoropropan-2-yl)thietan-3-amine's molecular weight using LC-MS with ESI.

Workflow Diagram

Caption: LC-MS workflow for molecular weight confirmation.

Detailed Experimental Protocol:

1. Sample Preparation:

• Prepare a stock solution of the sample at approximately 1 mg/mL in methanol.
• Dilute the stock solution to a final concentration of 10 µg/mL in a 1:1 mixture of water and methanol containing 0.1% formic acid. The formic acid aids in the protonation of the amine.
• Filter the final solution through a 0.22 µm syringe filter to remove any particulate matter.

2. Liquid Chromatography (LC) Parameters:

• Column: C18, 2.1 x 50 mm, 1.8 µm particle size.
• Mobile Phase A: Water + 0.1% Formic Acid.
• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
• Gradient: 5% B to 95% B over 5 minutes.
• Flow Rate: 0.4 mL/min.
• Injection Volume: 1 µL.

3. Mass Spectrometry (MS) Parameters (ESI-TOF):

• Ionization Mode: Positive Electrospray Ionization (ESI+).
• Capillary Voltage: 3500 V.
• Gas Temperature: 325 °C.
• Drying Gas Flow: 8 L/min.
• Nebulizer Pressure: 45 psig.
• Fragmentor Voltage: 100 V.
• Mass Range: m/z 50-500.

4. Data Analysis and Interpretation:

• Examine the Total Ion Chromatogram (TIC) for the elution of the compound.
• Generate the mass spectrum corresponding to the main peak.
• Identify the protonated molecular ion ([M+H]+). For N-(1-Fluoropropan-2-yl)thietan-3-amine, this should appear at an m/z of approximately 164.0909.
• Verify the isotopic pattern for the presence of sulfur (a characteristic A+2 peak).
• High-resolution mass spectrometry (HRMS) should provide a mass accuracy of less than 5 ppm.[5]

Expected Results and Potential Pitfalls

Expected Mass Spectrum:

The primary ion observed should be the protonated molecule, [M+H]+, at m/z 164.0909. Depending on the source conditions, some in-source fragmentation may occur.

Potential Fragmentation Pathways:

Amines often undergo α-cleavage, which is the cleavage of a bond adjacent to the nitrogen atom.[10][11][12][13] For N-(1-Fluoropropan-2-yl)thietan-3-amine, two main α-cleavage pathways are possible:

• Loss of a fluoromethyl radical (•CH2F) from the N-propyl side chain.

• Cleavage within the thietane ring adjacent to the C-N bond.

Fragmentation Diagram

Caption: Potential fragmentation pathways of the protonated molecule.

Troubleshooting:

• No Signal: Check sample concentration, instrument tuning, and ionization source parameters. Ensure the compound is soluble in the chosen solvent system.

• Weak Signal: Increase sample concentration or injection volume. Optimize ESI parameters such as capillary voltage and gas flows.

• Excessive Fragmentation: Reduce the fragmentor or cone voltage to decrease in-source collision-induced dissociation.

• Adduct Formation: The presence of ions such as [M+Na]+ or [M+K]+ is common. Ensure high-purity solvents and glassware to minimize these.

Conclusion

The molecular weight confirmation of N-(1-Fluoropropan-2-yl)thietan-3-amine is reliably achieved using Liquid Chromatography-Mass Spectrometry with Electrospray Ionization. This method offers a robust, sensitive, and direct means of verifying the molecular formula of the synthesized compound. By following the detailed protocol and understanding the potential outcomes, researchers can confidently validate the identity of their target molecules, a critical step in the drug discovery and development pipeline.

References

• MtoZ Biolabs. What Is LC-MS Molecular Weight Analysis? Applicable Targets, Methodologies, and Comparative Evaluation. Available from: [Link]

• The Journal of Organic Chemistry. Synthesis of 3,3-Disubstituted Thietane Dioxides. Available from: [Link]

• ChemRxiv. Synthesis of 3,3-Disubstituted Thietane Dioxides. Available from: [Link]

• Aragen Bioscience. Molecular weight Determination. Available from: [Link]

• PMC. Understanding the Electrospray Ionization Response Factors of Per- and Poly-Fluoroalkyl Substances (PFAS). Available from: [Link]

• ResearchGate. (PDF) Recent synthesis of thietanes. Available from: [Link]

• Wikipedia. Electrospray ionization. Available from: [Link]

• Agilent. Accurate-Mass LC/TOF-MS for Molecular Weight Confirmation of Intact Proteins. Available from: [Link]

• NIST. Mass spectra of fluorocarbons. Available from: [Link]

• Drug Target Review. Advanced techniques and applications of LC-MS in small molecule drug discovery. Available from: [Link]

• ResearchGate. The diverse methods for the synthesis of thietanes. Available from: [Link]

• ResearchGate. Positive mode electrospray ionization mass-spectrum (ESI-MS) of.... Available from: [Link]

• JoVE. Video: Mass Spectrometry: Amine Fragmentation. Available from: [Link]

• CROMlab Instruments. CHEMISTRY IN DROPLETS: FLUORINATION. Available from: [Link]

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• Chad's Prep. 14.6b Fragmentation Patterns of Alkyl Halides, Alcohols, and Amines | Mass Spectrometry. Available from: [Link]

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• University of Arizona. Mass Spectrometry: Fragmentation. Available from: [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of N-(1-Fluoropropan-2-yl)thietan-3-amine

For researchers and drug development professionals, the synthesis and application of novel chemical entities are at the forefront of innovation. N-(1-Fluoropropan-2-yl)thietan-3-amine (CAS No. 1850206-88-0) represents such a compound, combining a fluorinated alkyl chain with a thietane amine structure.[1] While its unique properties are valuable in research, its safe handling and disposal are paramount to ensuring laboratory safety and environmental protection. This guide provides a detailed, step-by-step protocol for the proper disposal of N-(1-Fluoropropan-2-yl)thietan-3-amine, grounded in established principles of chemical safety and hazardous waste management.

Hazard Assessment and Waste Classification

A thorough understanding of the potential hazards associated with N-(1-Fluoropropan-2-yl)thietan-3-amine is the foundation of its safe disposal. The molecule's structure suggests several potential hazards:

• Fluorinated Organic Compound: The presence of a carbon-fluorine bond indicates that this compound is likely persistent in the environment and may require specific, high-temperature disposal methods for complete destruction.[2]

• Amine Functionality: Aliphatic amines can be corrosive to the skin and eyes, and may be toxic if inhaled or ingested.[3][4]

• Thietane Ring System: The parent compound, thietane, is classified as a flammable liquid and is harmful if swallowed.[5][6] Thietane derivatives are also known to be biologically active and may present uncharacterized toxicological properties.

Based on these characteristics, waste containing N-(1-Fluoropropan-2-yl)thietan-3-amine should be managed as hazardous chemical waste . Specifically, it falls under the category of halogenated organic waste .

Personal Protective Equipment (PPE) and Safety Precautions

Prior to handling any waste containing N-(1-Fluoropropan-2-yl)thietan-3-amine, it is crucial to be equipped with the appropriate PPE. The following table summarizes the recommended PPE and safety measures.

PPE/Safety Measure	Specifications and Rationale
Eye Protection	Chemical safety goggles or a face shield should be worn to protect against splashes.
Hand Protection	Chemically resistant gloves (e.g., nitrile) are essential to prevent skin contact. Gloves should be inspected before use and disposed of properly after handling the waste.
Body Protection	A laboratory coat should be worn to protect against contamination of personal clothing.
Ventilation	All handling of N-(1-Fluoropropan-2-yl)thietan-3-amine and its waste should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

Waste Segregation and Collection: A Step-by-Step Protocol

Proper segregation of chemical waste is critical to prevent dangerous reactions and to ensure compliant disposal. The following protocol outlines the steps for the collection and segregation of waste containing N-(1-Fluoropropan-2-yl)thietan-3-amine.

Step 1: Designate a Waste Container

• Select a container that is in good condition, with a secure, screw-top lid.

• The container material must be compatible with the waste. A high-density polyethylene (HDPE) or glass container is generally suitable. Do not use metal containers for potentially corrosive amine waste.

Step 2: Label the Waste Container

• Before adding any waste, affix a "Hazardous Waste" label to the container.

• Clearly write the full chemical name: "N-(1-Fluoropropan-2-yl)thietan-3-amine". Avoid using abbreviations or chemical formulas.

• List all other components of the waste mixture and their approximate concentrations.

Step 3: Collect the Waste

• Liquid Waste: Collect all solutions containing N-(1-Fluoropropan-2-yl)thietan-3-amine in the designated container. This includes reaction residues, washings, and contaminated solvents.

• Solid Waste: Contaminated consumables such as pipette tips, gloves, and weighing paper should be collected in a separate, clearly labeled container for solid hazardous waste.

• Segregation is Key: Do not mix this waste stream with non-halogenated organic waste, as this can complicate the disposal process and increase costs.

Step 4: Store the Waste Container

• Keep the waste container securely closed at all times, except when adding waste.

• Store the container in a designated satellite accumulation area within the laboratory.

• Ensure the storage area has secondary containment to capture any potential leaks.

The following diagram illustrates the decision-making process for the segregation of laboratory chemical waste.

Caption: Decision tree for chemical waste segregation.

Spill Management

In the event of a spill of N-(1-Fluoropropan-2-yl)thietan-3-amine or its solutions, immediate and appropriate action is necessary.

• Evacuate and Alert: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity and alert your colleagues and the laboratory supervisor.

• Contain the Spill: Use an inert absorbent material, such as vermiculite or sand, to contain the spill. Do not use combustible materials like paper towels as the primary absorbent.

• Collect the Absorbed Material: Carefully collect the absorbent material and any contaminated debris into a designated hazardous waste container.

• Decontaminate the Area: Clean the spill area with a suitable solvent or decontamination solution. All cleaning materials should also be disposed of as hazardous waste.

• Report the Spill: Report the incident to your institution's Environmental Health and Safety (EHS) office.

Final Disposal Procedures

The final disposal of N-(1-Fluoropropan-2-yl)thietan-3-amine must be conducted through your institution's EHS office or a licensed hazardous waste disposal contractor.

Workflow for Final Disposal:

Caption: Workflow for the final disposal of hazardous chemical waste.

High-temperature incineration is the recommended disposal method for fluorinated organic compounds. This process is necessary to break the strong carbon-fluorine bonds and prevent the release of persistent pollutants into the environment.

Trustworthiness and Self-Validation

This guide is built upon a foundation of established chemical safety principles and regulatory guidelines for hazardous waste management. By following these procedures, you create a self-validating system of safety and compliance:

• Precautionary Principle: In the absence of specific data for N-(1-Fluoropropan-2-yl)thietan-3-amine, treating it with the caution afforded to its hazardous constituent parts ensures a high margin of safety.

• Regulatory Compliance: The procedures outlined for waste segregation, labeling, and disposal align with the requirements of environmental protection agencies.

• Institutional Oversight: The mandatory involvement of your institution's EHS office provides a crucial layer of expert review and ensures that disposal is carried out in accordance with local, state, and federal regulations.

By adhering to this comprehensive disposal plan, you not only protect yourself and your colleagues but also contribute to the responsible stewardship of the environment, reinforcing the integrity and trustworthiness of your research.

References

• PubChem. Thietane. National Institutes of Health. [Link]

• Purdue University. Guidelines: Handling and Disposal of Chemicals. [Link]

• Wikipedia. Thietane. [Link]

• Sciencemadness Wiki. Proper disposal of chemicals. [Link]

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• 6. Thietane - Wikipedia [en.wikipedia.org]

A Senior Application Scientist's Guide to Handling N-(1-Fluoropropan-2-yl)thietan-3-amine

This document provides a comprehensive operational and safety guide for researchers, scientists, and drug development professionals working with N-(1-Fluoropropan-2-yl)thietan-3-amine. As a novel chemical entity, a specific Safety Data Sheet (SDS) is not publicly available. Therefore, this guide is built upon a rigorous hazard analysis of its constituent structural motifs: the thietane ring, the secondary amine, and the organofluorine group. The protocols herein are designed with a high degree of caution, treating the compound as potentially hazardous until empirical data proves otherwise.

Hazard Analysis by Structural Analogy

The potential risks associated with N-(1-Fluoropropan-2-yl)thietan-3-amine are inferred from the known hazards of its chemical substructures. This precautionary approach is fundamental to ensuring laboratory safety when handling new chemical entities.

• The Thietane Moiety : Thietane, a four-membered sulfur-containing heterocycle, is a flammable liquid with a potent, unpleasant odor[1]. Some complex molecules containing a thietane ring are suspected of causing genetic defects[2]. The ring strain and the presence of a sulfur atom can also impart reactivity.

• The Fluorinated Amine Moiety : Organofluorine compounds are characterized by the exceptional strength of the carbon-fluorine (C-F) bond. This stability often translates to environmental persistence, earning some classes of these compounds the name "forever chemicals"[3][4]. Amines, particularly secondary amines, can be corrosive, causing severe skin burns and eye damage, and may be harmful if inhaled or absorbed through the skin[5][6][7][8]. Fluorinated organic acids, for example, are known to be corrosive and toxic[5].

• Synergistic & Unknown Hazards : The combination of these functional groups in a single molecule necessitates a conservative safety posture. The compound should be handled as if it is flammable, corrosive, toxic by all routes of exposure, and environmentally persistent.

Table 1: Summary of Potential Hazards

Hazard Category	Potential Risk	Rationale Based on Structural Analogy
Acute Toxicity	Harmful or fatal if swallowed, inhaled, or in contact with skin.	Amines and some fluorinated compounds can be toxic[5][9][10][11].
Skin Corrosion/Irritation	Causes severe skin burns and irritation.	A common hazard for amine compounds[5][6][7][8].
Eye Damage/Irritation	Causes serious, potentially irreversible eye damage.	A primary hazard associated with amines and corrosive chemicals[5][6][7].
Flammability	Liquid and vapor may be flammable.	Thietane is a highly flammable liquid[1].
Genetic Defects	Suspected of causing genetic defects.	A potential hazard noted for other thietane-containing compounds[2].
Environmental Hazard	Persistent in the environment with potential for bioaccumulation.	The strong C-F bond makes fluorinated organics highly stable and difficult to degrade[4][12][13].

Hierarchy of Controls: A Systemic Approach to Safety

Before any personal protective equipment is selected, a systematic approach to hazard mitigation must be implemented. The most effective controls are those that engineer the risk out of the process. PPE is the final, albeit essential, line of defense.

Caption: The Hierarchy of Controls prioritizes engineering and administrative measures over personal protective equipment.

Primary Engineering Control: All handling of N-(1-Fluoropropan-2-yl)thietan-3-amine, including weighing, transfers, and reaction workups, must be conducted inside a certified chemical fume hood to minimize inhalation exposure[2][3]. Ensure that an eyewash station and safety shower are readily accessible and unobstructed[2][7].

Personal Protective Equipment (PPE) Protocol

Given the assessed hazards, a comprehensive PPE ensemble is mandatory. Standard laboratory attire (long pants, closed-toe shoes, and a lab coat) is a minimum prerequisite[14].

Table 2: Task-Specific PPE Requirements

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing/Transfer (<1g)	Chemical splash goggles & Face shield[8][14][15]	Double gloves: Nitrile (inner) + Neoprene or Butyl rubber (outer)[2][15]	Flame-resistant lab coat	Not required if inside a certified fume hood.
Reaction Setup/Workup	Chemical splash goggles & Face shield[8][14][15]	Double gloves: Nitrile (inner) + Neoprene or Butyl rubber (outer)[2][15]	Chemical-resistant apron over a flame-resistant lab coat	Not required if inside a certified fume hood.
Spill Cleanup	Chemical splash goggles & Face shield[8][14][15]	Heavy-duty chemical-resistant gloves (e.g., Butyl rubber)	Chemical splash suit or disposable coveralls[15][16]	Required: NIOSH-approved air-purifying respirator with organic vapor/acid gas cartridges.

Rationale for Selections:

• Eye/Face Protection : Combining goggles and a face shield provides maximum protection from splashes and potential reactions[8][16].

• Hand Protection : Double-gloving provides layered protection. A nitrile inner glove offers dexterity and splash protection, while a more robust outer glove (like neoprene or butyl rubber) provides extended resistance against a broader range of chemicals. Always inspect gloves for tears or degradation before use[2].

• Body Protection : A chemical-resistant apron over a standard lab coat protects against splashes and spills reaching personal clothing[16].

• Respiratory Protection : A respirator is critical when engineering controls are not available or during an emergency, such as a spill, where vapor concentrations may exceed safe limits[16][17].

Safe Handling and Operational Plans

Adherence to strict protocols is essential for minimizing exposure and preventing incidents.

Step-by-Step Handling Protocol

• Preparation : Don all required PPE as specified in Table 2. Designate a specific area within the fume hood for the handling of this compound.

• Weighing : If the material is a solid, weigh it directly into a tared container within the fume hood. If it is a liquid, transfer it via syringe or pipette.

• Transfer : Keep containers closed when not in use. When transferring, do so slowly and carefully to avoid splashing.

• Post-Handling : After handling, wipe down the work area with an appropriate decontaminating solution. Remove outer gloves first, followed by the inner gloves, using a technique that avoids skin contact with the outer surface[11]. Wash hands and arms thoroughly with soap and water[9][18].

Emergency Procedures: Spill and Exposure Management

Immediate and correct response to an emergency can significantly mitigate harm.

Spill Response Workflow

Caption: A decision-making flowchart for responding to a chemical spill.

First Aid Measures

• Inhalation : Move the individual to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration and seek immediate medical attention[2][9].

• Skin Contact : Immediately remove all contaminated clothing. Flush the affected area with copious amounts of water for at least 15 minutes[2][6]. Seek immediate medical attention.

• Eye Contact : Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open[5][19]. Seek immediate medical attention.

• Ingestion : Do NOT induce vomiting[5][19]. Rinse the mouth with water and seek immediate medical attention[2].

Waste Disposal Plan

Due to the persistent nature of the fluorinated component, proper disposal is a critical environmental and safety responsibility.

• Waste Segregation : All materials contaminated with N-(1-Fluoropropan-2-yl)thietan-3-amine, including disposable gloves, bench paper, and used silica gel, must be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste : Unused material and liquid waste streams should be collected in a separate, sealed, and labeled container. Do not mix with other waste streams unless compatibility is confirmed.

• Disposal Method : The recommended disposal method for fluorinated organic compounds is high-temperature incineration by a licensed hazardous waste disposal contractor[3][4]. The high temperatures are necessary to break the stable carbon-fluorine bonds, which prevents the release of the "forever chemical" into the environment[12][13]. Landfilling is not a suitable option as it only contains the chemical without destroying it[4].

• Documentation : Maintain meticulous records of all disposed waste, including quantities and dates, and retain the certificate of destruction provided by the disposal facility[3].

References

• U.S. Environmental Protection Agency. Incineration to Manage PFAS Waste Streams. Retrieved from [Link]

• New Mexico Environment Department. (2024, April 8). Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfl. Retrieved from [Link]

• Google Patents. (2016). US20160046506A1 - Method for removing fluorinated organic compounds from contaminated fluids, and adsorbent component and adsorbent kit used therefor.

• MCF Environmental Services. (2023, December 27). Guidelines for Disposing of PFAs. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, September 12). Personal Protective Equipment. Retrieved from [Link]

• University of Southern California. (2015, March 10). LABORATORY PERSONAL PROTECTIVE EQUIPMENT (PPE) HAZARD ASSESSMENT. Retrieved from [Link]

• SAMS Solutions. (2024, August 27). Protective Gear for Chemical Handling Must-Have Equipment. Retrieved from [Link]

• Hazmat School. (2022, December 7). 5 Types of PPE for Hazardous Chemicals. Retrieved from [Link]

• National Institutes of Health, PubChem. Thietane. Retrieved from [Link]

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• Massachusetts Institute of Technology, Environmental Health & Safety. Chemicals. Retrieved from [Link]

• Angene Chemical. (2025, December 18). Safety Data Sheet - 2-Bromo-2-fluoropropanoic acid. Retrieved from [Link]

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